Melatonin-d3

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Deuterated Melatonin for Use as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of deuterated melatonin (B1676174), a critical internal standard for the accurate quantification of melatonin in various biological matrices. This document details the core synthetic methodologies, experimental protocols, and quantitative data essential for researchers in pharmacology, analytical chemistry, and drug development.

Introduction

Melatonin (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, playing a crucial role in regulating circadian rhythms. Its quantification in biological fluids is paramount for a wide range of clinical and research applications. The use of a stable isotope-labeled internal standard, such as deuterated melatonin, is the gold standard for mass spectrometry-based quantification methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The co-elution of the deuterated standard with the endogenous analyte allows for the correction of matrix effects and variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.

This guide focuses on the most common and efficient methods for synthesizing deuterated melatonin, providing detailed experimental procedures and the expected quantitative outcomes.

Synthetic Pathways and Methodologies

The primary and most widely adopted method for the synthesis of deuterated melatonin involves the N-acetylation of 5-methoxytryptamine (B125070). The deuteration is typically introduced via the acetyl group (melatonin-d3) or on the ethylamine (B1201723) side chain (melatonin-d4).

Synthesis of Melatonin-d3

The synthesis of melatonin-d3 is achieved through the reaction of 5-methoxytryptamine with deuterated acetyl chloride (CD₃COCl).[1][2] This straightforward and efficient reaction is often carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Caption: Synthetic pathway for Melatonin-d3.

Synthesis of Melatonin-d4

Melatonin-d4, with deuterium (B1214612) atoms on the ethylamine side chain, offers an alternative internal standard. Its synthesis is more complex, typically starting from a deuterated precursor to 5-methoxytryptamine. The final step still involves N-acetylation, but with a non-deuterated acetylating agent.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of deuterated melatonin, compiled from established methodologies.

Synthesis of Melatonin-d3

This protocol is adapted from the N-acetylation of 5-methoxytryptamine.[3][4]

Materials:

• 5-Methoxytryptamine hydrochloride

• Deuterated acetyl chloride (CD₃COCl)

• Pyridine (anhydrous)

• Chloroform (B151607)

• Water

• Magnesium sulfate (B86663) (anhydrous)

• Benzene (B151609) (for crystallization)

Procedure:

• Dissolve 1g (4.75 mmol) of 5-methoxytryptamine hydrochloride in 10 ml of anhydrous pyridine.

• To this solution, add 10 ml of deuterated acetyl chloride (CD₃COCl) and allow the mixture to stand overnight at 20°C.

• Pour the reaction mixture onto ice and neutralize with dilute hydrochloric acid.

• Extract the aqueous solution with chloroform (2 x 25 ml).

• Combine the chloroform extracts, wash with water, and dry over anhydrous magnesium sulfate.

• Evaporate the solvent to yield a liquid N,N-diacetyltryptamine derivative.

• Pour the liquid into 50 ml of water and extract with chloroform (2 x 25 ml).

• Combine the organic layers, wash with water (25 ml), and dry over anhydrous magnesium sulfate.

• Evaporate the solvent to dryness.

• Crystallize the residual solid from benzene to afford melatonin-d3.

Purification

Purification of the synthesized deuterated melatonin is crucial to ensure high isotopic and chemical purity. Column chromatography is a common method for purification.

Method:

• Stationary Phase: Silica gel

• Mobile Phase: A gradient of a non-polar solvent (e.g., hexane (B92381) or dichloromethane) and a more polar solvent (e.g., ethyl acetate (B1210297) or methanol) can be used to elute the product. The exact solvent system should be determined by thin-layer chromatography (TLC) analysis.

Quantitative Data

The following tables summarize the key quantitative data for deuterated melatonin internal standards.

Table 1: Mass Spectrometry Data for Melatonin and its Deuterated Analogs [1]

Compound	Molecular Formula	[M+H]⁺ (m/z)	Major Fragment Ion (m/z)
Melatonin	C₁₃H₁₆N₂O₂	233	174
Melatonin-d3	C₁₃H₁₃D₃N₂O₂	236	174
Melatonin-d4	C₁₃H₁₂D₄N₂O₂	237	178

Table 2: Synthesis and Purity Data for Deuterated Melatonin

Deuterated Analog	Starting Material	Typical Yield	Isotopic Purity
Melatonin-d3	5-Methoxytryptamine	~80%[4]	≥98%
Melatonin-d4	Deuterated 5-Methoxytryptamine	Variable	≥99% deuterated forms (d1-d4)

Analytical Workflow for Quantification

The synthesized deuterated melatonin is used as an internal standard in LC-MS/MS methods for the quantification of melatonin in biological samples. A typical workflow is as follows:

Caption: LC-MS/MS analytical workflow.

Conclusion

The synthesis of deuterated melatonin as an internal standard is a critical step for the accurate and reliable quantification of endogenous melatonin. The N-acetylation of 5-methoxytryptamine with deuterated acetyl chloride provides a robust and efficient method for producing high-purity melatonin-d3. The detailed protocols and quantitative data presented in this guide serve as a valuable resource for researchers and scientists in the field of drug development and clinical analysis, enabling them to implement best practices for melatonin quantification.

References

• 1. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. Melatonin [ch.ic.ac.uk]

Melatonin-d3: A Technical Guide to Chemical Properties and Stability for Researchers

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the chemical properties and stability of Melatonin-d3 (N-acetyl-5-methoxytryptamine-d3). This document is intended for researchers, scientists, and drug development professionals who utilize deuterium-labeled melatonin (B1676174) as an internal standard in quantitative analyses or in metabolic studies.

Core Chemical Properties

Melatonin-d3 is a deuterated analog of melatonin, where three hydrogen atoms on the N-acetyl group have been replaced with deuterium. This isotopic labeling provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based assays.

Structural and General Properties

Below is a summary of the key chemical properties of Melatonin-d3.

Property	Value	Source(s)
Chemical Name	N-(2-(5-methoxy-1H-indol-3-yl)ethyl)acetamide-2,2,2-d3	[1]
Molecular Formula	C₁₃H₁₃D₃N₂O₂	[1]
Molecular Weight	235.30 g/mol	[1]
CAS Number	90735-69-6	[1]
Appearance	Gray solid	[1]
Purity	≥95% (Chemical), ≥98% (Deuterium)	[1]

Physicochemical Properties

The physicochemical properties of Melatonin-d3 are crucial for its handling, formulation, and analytical method development.

Property	Value	Notes	Source(s)
Melting Point	113 - 116 °C	Data for Melatonin-d7, expected to be very similar for Melatonin-d3. Unlabeled melatonin melts at 116-118 °C.	[2][3]
Boiling Point	~512.8 °C at 760 mmHg	Data for unlabeled melatonin. Deuteration is not expected to significantly alter the boiling point.	[4]
Solubility	Soluble in Acetonitrile, DMSO	[1]

Stability Profile

Understanding the stability of Melatonin-d3 is critical for ensuring the accuracy and reliability of experimental results. As a direct analog, its stability profile is expected to be comparable to that of unlabeled melatonin.

Storage and Handling Recommendations

Proper storage is essential to maintain the integrity of Melatonin-d3.

Condition	Recommendation	Duration	Source(s)
Solid Form	Store at -20°C in the dark. Desiccate.	24 months	[1]
In Solvent	Store at -80°C	6 months	[5]
Store at -20°C	1 month	[5]
Transportation	Room temperature	Up to 3 weeks	[1]

Degradation Profile

Melatonin is susceptible to degradation under certain conditions. Forced degradation studies on unlabeled melatonin provide insight into the potential degradation pathways for Melatonin-d3.

• Acidic and Basic Conditions: Melatonin degrades in both acidic and basic media. The degradation follows first-order kinetics and is more pronounced at higher concentrations of acid or base[6].

• Oxidative Stress: Exposure to oxidizing agents, such as hydrogen peroxide, leads to the degradation of melatonin[7].

• Photostability: Melatonin is sensitive to light, particularly UV radiation, which can cause degradation[7][8]. It is recommended to handle Melatonin-d3 solutions with minimum light exposure.

• Thermal Stress: Elevated temperatures accelerate the degradation of melatonin. Studies have shown that degradation increases with rising temperature[9].

Experimental Protocols

The following are representative experimental protocols for stability testing of melatonin, which can be adapted for Melatonin-d3.

Forced Degradation Study Protocol

This protocol is designed to assess the stability of the molecule under stress conditions, as recommended by the International Council for Harmonisation (ICH) guidelines.

Objective: To identify potential degradation products and establish the intrinsic stability of Melatonin-d3.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Melatonin-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 5 M HCl at 70°C for 30 minutes[7].

  • Base Hydrolysis: Treat the stock solution with 2 M NaOH at 70°C for 30 minutes[7].

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at 80°C for 10 minutes[7].

  • Photodegradation: Expose the stock solution to UV light (e.g., 365 nm) for 5 hours[7].

  • Thermal Degradation: Store the stock solution at elevated temperatures (e.g., 60°C, 70°C, 80°C, 90°C) and sample at various time points[9].

• Sample Analysis: Analyze the stressed samples using a stability-indicating HPLC method. The peak area of the parent drug and the formation of any degradation products should be monitored.

Stability-Indicating HPLC Method

A validated High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying Melatonin-d3 and its degradation products.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)[10][11].

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1 M sodium phosphate) and an organic solvent (e.g., methanol or acetonitrile) in a suitable ratio (e.g., 55:45 v/v)[12].

• Flow Rate: 1.0 mL/min[12].

• Detection: UV detection at an appropriate wavelength (e.g., 222 nm or 280 nm)[10].

• Column Temperature: 40°C[12].

Method Validation: The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Signaling Pathways of Melatonin

Melatonin exerts its biological effects primarily through interaction with G-protein coupled receptors (GPCRs), namely MT1 and MT2. The signaling cascades initiated by melatonin receptor activation are crucial to its physiological functions, including the regulation of circadian rhythms and sleep. As a stable isotope-labeled analog, Melatonin-d3 is expected to follow the same signaling pathways.

Caption: Melatonin-d3 receptor signaling cascade.

The binding of Melatonin-d3 to MT1 and MT2 receptors leads to the inhibition of adenylyl cyclase via the Gi protein, resulting in decreased intracellular cAMP levels and reduced protein kinase A (PKA) activity[10]. Additionally, melatonin receptors can couple to Gq proteins, activating phospholipase C (PLC), which in turn increases inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to the activation of protein kinase C (PKC) and downstream pathways like the ERK/MAPK pathway[10].

Experimental Workflow for Stability Analysis

A typical workflow for assessing the stability of Melatonin-d3 in a pharmaceutical preparation is outlined below.

Caption: Workflow for Melatonin-d3 stability testing.

This workflow begins with subjecting the Melatonin-d3 sample to both forced degradation and long-term/accelerated stability studies. Samples are collected at predetermined intervals and analyzed using a validated stability-indicating HPLC method. The resulting data on assay, purity, and degradation products are evaluated to establish the stability profile and shelf-life of the product.

References

• 1. mdpi.com [mdpi.com]
• 2. ijert.org [ijert.org]
• 3. Melatonin | C13H16N2O2 | CID 896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. waters.com [waters.com]
• 6. 615251-68-8 CAS MSDS (MELATONIN-D7) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Photostability of drugs: photodegradation of melatonin and its determination in commercial formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 73-31-4・Melatonin・135-17113・133-17114・139-17111[Detail Information] | [Life Science]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. researchgate.net [researchgate.net]
• 10. 9vom.in [9vom.in]
• 11. Formulation, stability testing, and analytical characterization of melatonin-based preparation for clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lumiprobe.com [lumiprobe.com]

Melatonin-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of Melatonin-d3 in modern research, focusing on its application as an internal standard for the precise quantification of melatonin (B1676174). This deuterated analog of melatonin is indispensable for accurate bioanalytical assays, particularly in pharmacokinetic and clinical studies.

Core Application: An Internal Standard for Accurate Quantification

Melatonin-d3 is a stable, deuterium-labeled isotopic variant of melatonin.[1] Its primary and most crucial application in research is as an internal standard for analytical methods, predominantly those employing mass spectrometry.[1][2] The key advantage of using a stable isotope-labeled internal standard is its chemical and physical similarity to the analyte of interest (melatonin). It behaves nearly identically during sample preparation, extraction, and chromatographic separation, but is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[3][4] This allows for the correction of analytical variability and matrix effects, leading to highly accurate and precise quantification of endogenous melatonin in complex biological matrices such as blood plasma, urine, and breast milk.[1]

The use of Melatonin-d3 has significantly enhanced the reliability of studies investigating melatonin's role in regulating sleep-wake cycles, its antioxidant properties, and its involvement in various physiological and pathological processes.[1][5]

Data Presentation: Mass Spectrometric Parameters

The accurate detection and quantification of melatonin and Melatonin-d3 using tandem mass spectrometry (LC-MS/MS) rely on monitoring specific precursor and product ion transitions. The following table summarizes the key mass-to-charge ratios (m/z) for both compounds.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Monitored Transition (m/z)
Melatonin	233	174	233 → 174
Melatonin-d3	236	174	236 → 174

Data sourced from multiple studies utilizing LC-ESI-MS/MS.[3][6]

The collision-induced dissociation of both melatonin and Melatonin-d3 results in a predominant fragment at m/z 174, corresponding to the loss of the N-acetyl group.[3][4] The three-mass unit difference in the precursor ions allows for their simultaneous but distinct detection in a multiple reaction monitoring (MRM) experiment, ensuring high specificity.[3]

Experimental Protocols

The following section outlines a generalized experimental protocol for the quantification of melatonin in human plasma using Melatonin-d3 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Synthesis of Melatonin-d3

Melatonin-d3 can be synthesized by the reaction of 5-methoxytryptamine (B125070) with deuterated acetyl chloride (CD3COCl).[3][4] This straightforward synthesis allows for the production of the labeled internal standard necessary for quantitative assays.

Sample Preparation (Plasma)

Accurate measurement of melatonin requires efficient extraction from biological samples. A common method is liquid-liquid extraction:

• Spiking: A known amount of Melatonin-d3 internal standard solution is added to the plasma sample.

• Extraction: Dichloromethane (1:1, v/v) is added to the plasma sample.[4]

• Mixing: The sample is vigorously mixed to ensure the transfer of melatonin and Melatonin-d3 into the organic phase.

• Centrifugation: The mixture is centrifuged to separate the aqueous and organic phases.

• Collection: The organic (dichloromethane) phase containing melatonin and Melatonin-d3 is collected.[4]

• Drying: The collected organic phase is evaporated to dryness under a stream of nitrogen gas.

• Reconstitution: The dried residue is reconstituted in a suitable solvent, such as a water-methanol mixture (e.g., 75:25, v/v), for LC-MS/MS analysis.[4]

Alternatively, solid-phase extraction (SPE) using cartridges like LC-18 can be employed for sample clean-up and concentration.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation: The reconstituted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. Separation is typically achieved on a C18 reversed-phase column.[7][8]

• Mobile Phase: A common mobile phase consists of a mixture of methanol (B129727) or acetonitrile (B52724) and water, often with an additive like formic acid to improve ionization.[9]

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Multiple Reaction Monitoring (MRM): The mass spectrometer is set to monitor the specific m/z transitions for melatonin (233 → 174) and Melatonin-d3 (236 → 174).[3][6]

• Quantification: The peak area ratio of the melatonin transition to the Melatonin-d3 transition is calculated. This ratio is then used to determine the concentration of melatonin in the original sample by comparing it to a calibration curve prepared with known concentrations of melatonin and a fixed concentration of Melatonin-d3.

Visualizations

Experimental Workflow for Melatonin Quantification

Caption: Workflow for quantifying melatonin using Melatonin-d3.

Logical Relationship of Melatonin-d3 in Quantitative Analysis

Caption: Role of Melatonin-d3 in ensuring accurate quantification.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Is Melatonin the “Next Vitamin D”?: A Review of Emerging Science, Clinical Uses, Safety, and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Validated UHPLC Methods for Melatonin Quantification Reveal Regulatory Violations in EU Online Dietary Supplements Commerce - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of RP-HPLC methods for the analysis of melatonin alone and in combination with sleep-enhancing dietary supplements [pharmacia.pensoft.net]
• 9. A Metabolomic Perspective of Melatonin Metabolism in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Certificate of Analysis for Melatonin-d3

Introduction: Melatonin-d3, the deuterated stable isotope analog of melatonin (B1676174), serves as a critical internal standard in quantitative analytical methods, particularly in mass spectrometry and NMR spectroscopy.[1] Its use allows for the precise determination of melatonin levels in various biological matrices such as blood plasma, urine, and breast milk.[1] For researchers, scientists, and drug development professionals, the Certificate of Analysis (CoA) is a paramount document that guarantees the identity, purity, and quality of Melatonin-d3, ensuring the reliability and reproducibility of experimental results. This guide provides an in-depth technical overview of the components of a typical Melatonin-d3 CoA, detailing the experimental protocols used for its characterization.

General Physicochemical Properties

A Certificate of Analysis begins with the fundamental physicochemical properties of the compound. This section provides essential information for handling, storage, and solution preparation.

Property	Specification	Source
Chemical Name	N-[2-(5-methoxy-1H-indol-3-yl)ethyl-1,1,2,2-d3]acetamide	N/A
CAS Number	90735-69-6	[1]
Molecular Formula	C₁₃H₁₃D₃N₂O₂	N/A
Molecular Weight	235.30	N/A
Physical Appearance	White to light yellow solid	[2][3]
Solubility	DMSO to 50 mM	[2]

Analytical Data and Experimental Protocols

This core section of the CoA details the results of various analytical tests performed to confirm the identity, purity, and quality of the Melatonin-d3 batch.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of pharmaceutical standards. It separates the main compound from any impurities, allowing for precise quantification. A typical purity specification for Melatonin-d3 is greater than 95% or 99%.[1][2]

Table 2.1: Typical HPLC Purity Data

Parameter	Result
Purity	>99%

| Retention Time | Consistent with reference standard |

Experimental Protocol: HPLC Purity Analysis

A validated HPLC method is crucial for determining the purity of Melatonin and its analogs.[4][5] The following protocol is a representative example based on established methods.

• System: High-Performance Liquid Chromatography with a UV or Photodiode Array (PDA) detector.[5][6]

• Column: A reverse-phase C18 column, such as a Diamonsil C18 (250 mm × 4.6 mm, 5 µm), is commonly used.[4]

• Mobile Phase: A mixture of organic solvents and an aqueous solution. A common composition is methanol, acetonitrile, and 0.5% acetic acid solution in a ratio of 4:1:5 (v/v/v).[4][5] Isocratic elution is often employed.[5]

• Flow Rate: A typical flow rate is between 0.5 mL/min and 1.0 mL/min.[4][7]

• Detection: UV detection is performed at a wavelength where melatonin exhibits strong absorbance, such as 220 nm, 250 nm, or 278 nm.[5][8]

• Injection Volume: A small sample volume, typically 10 µL or 20 µL, is injected.[4][6]

• Data Analysis: The purity is calculated by comparing the peak area of the main compound to the total area of all peaks in the chromatogram.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. A Validated HPLC Method for Determining Melatonin in Capsule Dosage Form | Semantic Scholar [semanticscholar.org]
• 5. Development of RP-HPLC methods for the analysis of melatonin alone and in combination with sleep-enhancing dietary supplements [pharmacia.pensoft.net]
• 6. Application of a validated HPLC-PDA method for the determination of melatonin content and its release from poly(lactic acid) nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation, stability testing, and analytical characterization of melatonin-based preparation for clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the LC-MS/MS Analysis of Melatonin-d3 in Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of Melatonin-d3 in plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is crucial for pharmacokinetic studies, drug metabolism research, and various clinical and preclinical trials involving deuterated melatonin (B1676174) isotopes.

Introduction

Melatonin (N-acetyl-5-methoxytryptamine) is a hormone primarily synthesized by the pineal gland that regulates circadian rhythms.[1] Melatonin-d3, a stable isotope-labeled form of melatonin, is commonly used as an internal standard in bioanalytical methods for the quantification of endogenous melatonin. However, it can also be the target analyte in studies investigating the pharmacokinetics of exogenously administered deuterated melatonin. This LC-MS/MS method offers high selectivity and sensitivity for the accurate determination of Melatonin-d3 in a complex biological matrix like plasma.

Experimental Protocols

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting Melatonin-d3 from plasma samples.

Materials:

• Human plasma (collected in K2EDTA tubes)

• Melatonin-d3 standard solutions

• Acetonitrile (B52724) (ACN), HPLC grade

• 0.5 M EDTA solution

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated microcentrifuge

Protocol:

• Pipette 200 µL of plasma into a 1.5 mL microcentrifuge tube on ice.

• Add 50 µL of 0.5 M EDTA solution and briefly vortex.[2]

• Add 750 µL of ice-cold acetonitrile to the plasma sample.[2]

• Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Incubate the samples on ice for 20 minutes.[2]

• Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Carefully transfer 800 µL of the supernatant to a clean tube.[2]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 35°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).[3]

• Vortex for 1 minute and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

Parameters:

Parameter	Recommended Condition
Column	Agilent InfinityLab Poroshell 120 EC-C18, 2.1x50mm, 1.9 µm[4]
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	0.1% Formic Acid in Methanol[3]
Gradient	Isocratic at 50% B[3]
Flow Rate	0.4 mL/min[4]
Column Temperature	35°C[4]
Injection Volume	3 µL[4]
Run Time	3.5 minutes[3]

Mass Spectrometry (MS/MS) Conditions

Instrumentation:

• Triple Quadrupole Mass Spectrometer

Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[5]
MRM Transition	m/z 236.2 → 174.1[6]
Fragmentor Voltage	Optimized based on instrument (typical range: 100-150 V)
Collision Energy (CE)	Optimized based on instrument (typical range: 10-20 eV)[6]
Dwell Time	200 ms

Quantitative Data Summary

The following tables summarize typical quantitative performance data for LC-MS/MS methods analyzing deuterated melatonin in plasma. These values are representative and may vary based on instrumentation and specific method optimization.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (pg/mL)	Correlation Coefficient (r²)
Melatonin-d4	10 - 100,000[4]	≥ 0.998[4]
Melatonin-d7	5 - 500[7]	≥ 0.999[7]

*Data for Melatonin-d4 and -d7 are presented as close analogs to Melatonin-d3.

Table 2: Precision and Accuracy

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
LLOQ	10	≤ 15[3]	≤ 15[3]	80-120[3]
Low	42.4	4.33[7]	12.51[7]	85-115[3]
Medium	100	5.33[7]	14.31[7]	85-115[3]
High	242	5.33[7]	14.31[7]	85-115[3]

Table 3: Recovery

Analyte	Extraction Method	Mean Recovery (%)
Melatonin-d4*	Protein Precipitation[4]	95.0[4]
Melatonin	Liquid-Liquid Extraction[3]	79.2[3]

*Data for Melatonin-d4 is presented as a close analog to Melatonin-d3.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Melatonin-d3 analysis in plasma.

Melatonin Signaling Pathway

Caption: Simplified melatonin signaling pathway via MT1/MT2 receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. lcms.cz [lcms.cz]
• 5. Determination of Melatonin Concentration in Human Plasma by HPLC-MS/MS [journal11.magtechjournal.com]
• 6. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. brighamandwomens.org [brighamandwomens.org]

Application Notes and Protocols for the Quantification of Melatonin in Urine Samples Using Melatonin-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The accurate quantification of melatonin (B1676174) in urine is crucial for various clinical and research applications, including the assessment of circadian rhythm disorders, sleep studies, and monitoring the therapeutic efficacy of melatonin supplements. Due to the complex nature of urine as a biological matrix and the low endogenous concentrations of melatonin, a robust and reliable analytical method is essential. The use of a stable isotope-labeled internal standard, such as Melatonin-d3, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for achieving high accuracy and precision. Melatonin-d3, being chemically identical to melatonin but with a different mass, co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus effectively compensating for variations during sample preparation and analysis.

This document provides detailed application notes and protocols for the quantification of melatonin in human urine using Melatonin-d3 as an internal standard. The methodologies are based on established and validated LC-MS/MS methods.[1][2][3]

Experimental Protocols

Materials and Reagents

• Standards: Melatonin and Melatonin-d3 (or other deuterated analogs like Melatonin-d4) certified reference materials.[1][4][5]

• Enzymes: β-glucuronidase/arylsulfatase (from Helix pomatia) for deconjugation of melatonin metabolites.[1][2][6]

• Solvents: HPLC or LC-MS grade methanol (B129727), acetonitrile, water, and formic acid.

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase C18 or polymeric cartridges (e.g., Strata-X).[1][7][8]

• Buffers: Sodium acetate (B1210297) or ammonium (B1175870) acetate buffer.

• Urine Samples: Collected and stored at -20°C or lower until analysis.

Sample Preparation

The sample preparation process is critical for removing interferences from the urine matrix and concentrating the analyte. The following protocol includes enzymatic hydrolysis to measure total melatonin (free and conjugated) followed by solid-phase extraction.

Protocol:

• Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Vortex the samples and centrifuge at 4000 rpm for 10 minutes to pellet any particulate matter.

• Internal Standard Spiking: To a 2 mL aliquot of the supernatant, add 10 µL of the Melatonin-d3 internal standard (IS) working solution.[1] The concentration of the IS should be chosen to be in the mid-range of the calibration curve.

• Enzymatic Deconjugation:

  • Add 1 mL of acetate buffer (pH 4.0) to the sample.[6]

  • Add a sufficient amount of β-glucuronidase/arylsulfatase (e.g., 5944 units for human urine samples).[6]

  • Incubate the mixture at 37°C for 60 minutes.[6] This step is crucial for hydrolyzing the sulfate (B86663) and glucuronide conjugates of melatonin and its metabolites, such as 6-sulfatoxymelatonin, to measure the total melatonin production.[6][9][10]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.[8]

  • Loading: Load the pre-treated urine sample onto the conditioned cartridge.

  • Washing: Wash the cartridge with 5 mL of water to remove salts and other polar interferences. A subsequent wash with a weak organic solvent mixture (e.g., 5 mL of 10% methanol in water) can further remove less polar interferences.

  • Elution: Elute the melatonin and Melatonin-d3 from the cartridge with 2 mL of methanol.[8]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 15% methanol in water with 0.1% formic acid).[5] Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

a. Liquid Chromatography (LC) Conditions:

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used for separation.[1][2]

• Mobile Phase A: 0.1% Formic acid in water.[5]

• Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol mixture.[5]

• Gradient Elution: A gradient elution is employed to achieve good separation of melatonin from matrix components. A typical gradient starts with a low percentage of organic phase, ramps up to a high percentage to elute the analyte, and then returns to the initial conditions for column re-equilibration. The total run time is typically around 7 minutes.[1][2]

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

b. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The following mass transitions are typically monitored:

  • Melatonin: m/z 233.1 → 174.1 (loss of the N-acetyl group).[4]

  • Melatonin-d3: m/z 236.1 → 174.1 (loss of the deuterated N-acetyl group).[4]

Data Presentation: Method Validation Summary

The analytical method should be fully validated according to regulatory guidelines (e.g., EMA, FDA).[1][2] A summary of typical validation parameters is presented in the tables below.

Table 1: Calibration Curve and Linearity

Parameter	Value
Calibration Range	5 - 2500 pg/mL[5]
Regression Model	Linear, weighted (1/x)
Correlation Coefficient (r²)	> 0.99

Table 2: Accuracy and Precision

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
LLOQ	7.5	< 15	< 15	85 - 115
Low QC	22.5	< 15	< 15	85 - 115
Medium QC	200	< 15	< 15	85 - 115
High QC	400	< 15	< 15	85 - 115

LLOQ: Lower Limit of Quantification; QC: Quality Control; RSD: Relative Standard Deviation. Data is representative and based on typical performance.[1][6]

Table 3: Recovery and Matrix Effect

Parameter	Melatonin	Melatonin-d3
Extraction Recovery (%)	> 85%	> 85%
Matrix Effect (%)	90 - 110%	90 - 110%

Values are typically assessed at low, medium, and high QC concentrations.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the analysis of melatonin in urine samples using Melatonin-d3 as an internal standard.

References

• 1. api.unil.ch [api.unil.ch]
• 2. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijert.org [ijert.org]
• 8. revues.imist.ma [revues.imist.ma]
• 9. mdpi.com [mdpi.com]
• 10. Measuring Urinary 6-Sulphatoxymelatonin in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Preparation of Melatonin-d3 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a Melatonin-d3 stock solution, a critical component for researchers utilizing it as an internal standard in quantitative mass spectrometry-based assays. Melatonin-d3, a deuterated analog of melatonin (B1676174), is essential for the accurate quantification of melatonin in biological matrices. This protocol outlines the necessary materials, step-by-step procedures for preparation, and proper storage conditions to ensure the integrity and stability of the stock solution.

Materials and Equipment

• Melatonin-d3 (powder form)

• High-purity solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO), Acetonitrile (B52724), Methanol, or Ethanol)

• Analytical balance (4-decimal place)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Sonicator (optional)

• Amber glass vials with screw caps (B75204) for storage

• Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Safety Precautions

• Handle Melatonin-d3 powder in a well-ventilated area or a fume hood to avoid inhalation.

• Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Refer to the Safety Data Sheet (SDS) for Melatonin-d3 for specific handling and safety information.

• Dispose of all waste materials according to institutional and local regulations.

Experimental Protocol: Preparation of a 1 mg/mL Melatonin-d3 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution. The concentration can be adjusted based on experimental requirements.

• Solvent Selection: Choose an appropriate solvent based on the solubility of Melatonin-d3 and its compatibility with the intended analytical method. DMSO and acetonitrile are common choices.[1]

• Weighing Melatonin-d3:

  • Tare a clean, dry weighing vessel on the analytical balance.

  • Accurately weigh the desired amount of Melatonin-d3 powder. For a 1 mg/mL solution in 10 mL, weigh 10 mg.

• Dissolution:

  • Carefully transfer the weighed Melatonin-d3 powder into a clean, dry 10 mL volumetric flask.

  • Add a small volume of the selected solvent (approximately 5-7 mL) to the volumetric flask.

  • Gently swirl the flask to dissolve the powder.

  • Use a vortex mixer to ensure the powder is fully dissolved. If necessary, sonicate the solution for a few minutes to aid dissolution.

• Final Volume Adjustment:

  • Once the Melatonin-d3 is completely dissolved, add the solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure a homogenous solution.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, amber glass vials to minimize freeze-thaw cycles and exposure to light.

  • Clearly label each vial with the compound name, concentration, solvent, preparation date, and initials of the preparer.

  • Store the stock solution at -20°C or -80°C for long-term stability.[2]

Quantitative Data

The following table summarizes the solubility and stability of Melatonin-d3 and its non-deuterated counterpart in various solvents.

Compound	Solvent	Solubility	Stability of Solution
Melatonin-d3	DMSO	100 mg/mL	Stable for 1 month at -20°C and 6 months at -80°C.[2]
Melatonin-d4	DMSO	30 mg/mL	Not specified
Melatonin-d4	DMF	30 mg/mL	Not specified
Melatonin-d4	Ethanol	20 mg/mL	Not specified
Melatonin	Acetonitrile	~41 mg/mL	Stable for at least one month.[3]
Melatonin	Ethanol	20 mg/mL	May degrade over time.[4]

Experimental Workflow

Caption: Workflow for Melatonin-d3 Stock Solution Preparation.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. preprints.org [preprints.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Note & Protocol: Quantification of Melatonin in Saliva using Melatonin-d3 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine) is a hormone primarily synthesized by the pineal gland that plays a crucial role in regulating the circadian rhythm, sleep-wake cycles, and other physiological processes.[1][2][3] Its concentration in biological fluids, such as saliva, follows a distinct diurnal pattern, making it a valuable biomarker for circadian rhythm disturbances, sleep disorders, and various pathological conditions including psychiatric diseases, metabolic syndrome, and cancers.[1][4][5] Salivary melatonin analysis offers a non-invasive and convenient alternative to blood sampling, allowing for frequent sample collection, which is essential for accurately profiling the circadian rhythm.[3][6][7]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for melatonin quantification due to its high sensitivity, specificity, and reliability compared to immunoassays, which can be prone to cross-reactivity.[4][8][9][10] The use of a stable isotope-labeled internal standard, such as Melatonin-d3, is critical for accurate quantification as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[7][11]

This application note provides a detailed protocol for the quantification of melatonin in human saliva using Melatonin-d3 as an internal standard with LC-MS/MS. The method is validated for its performance in terms of linearity, precision, accuracy, and sensitivity.

Experimental Workflow

The overall experimental workflow for the quantification of salivary melatonin is depicted below.

Figure 1: Experimental workflow for salivary melatonin quantification.

Detailed Experimental Protocol

1. Materials and Reagents

• Melatonin (analytical standard)

• Melatonin-d3 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Methyl tert-butyl ether (MTBE) or Dichloromethane

• Ultrapure water

• Human saliva (drug-free)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or polymeric)

2. Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of melatonin and Melatonin-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the melatonin stock solution with methanol/water (e.g., 50:50, v/v) to create working standard solutions for calibration curve construction.

• Internal Standard (IS) Working Solution: Dilute the Melatonin-d3 stock solution to a final concentration of, for example, 400 pg/mL in methanol/water.[6]

• Calibration Standards and QC Samples: Spike appropriate volumes of the melatonin working standard solutions into drug-free human saliva to prepare calibration standards at concentrations ranging from approximately 0.5 to 500 pg/mL. Prepare QC samples at low, medium, and high concentrations in a similar manner.[9][12]

3. Saliva Sample Preparation

Two common extraction methods are Liquid-Liquid Extraction (LLE) and Solid Phase Extraction (SPE).

3.1. Liquid-Liquid Extraction (LLE) Protocol [4][9]

• To 300 µL of saliva sample, calibrator, or QC, add 20 µL of the IS working solution (Melatonin-d3).

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Vortex for 30 minutes.

• Centrifuge at 20,600 x g for 10 minutes.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of 20% (v/v) methanol in water.

3.2. Solid Phase Extraction (SPE) Protocol [6][12][13]

• To 1 mL of saliva sample, calibrator, or QC, add the internal standard.

• Condition an SPE cartridge (e.g., Nexus 10 ml, 30 mg) with methanol followed by water.[6]

• Load the saliva sample onto the conditioned SPE cartridge.

• Wash the cartridge with water and then a water-methanol mixture (e.g., 90:10, v/v).[11]

• Elute melatonin and the internal standard with methanol.

• Evaporate the eluate to dryness.

• Reconstitute the residue in a suitable volume of the mobile phase.

4. LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
HPLC System	Agilent 1260 or equivalent[9]
Column	C18, 2.1 x 50 mm, 2.6 µm (e.g., Kinetex)[9]
Mobile Phase A	2 mmol/L ammonium acetate in deionized water[9]
Mobile Phase B	0.1% (v/v) formic acid in acetonitrile[9]
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	20 µL[9]
Column Temperature	35 °C[10]
Gradient	Optimized for separation of melatonin from matrix components

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Agilent 6490 Tandem Mass Spectrometer or equivalent[9]
Ionization Mode	Electrospray Ionization (ESI), Positive[8][11]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Melatonin)	m/z 233.2 → 174.2[14]
MRM Transition (Melatonin-d3)	m/z 236.0 → 174.0[11]
Fragmentor Voltage	Optimized for maximum signal
Collision Energy	Optimized for specific transitions[10]

Signaling Pathway (Logical Relationship)

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry.

Figure 2: Principle of quantification using a stable isotope-labeled internal standard.

Method Validation and Performance

The analytical method should be validated according to relevant guidelines (e.g., EMA, FDA) to ensure its reliability.[4][5] Key validation parameters are summarized below.

Table 3: Summary of Method Validation Parameters

Parameter	Typical Performance	Reference
Linearity (r²)	> 0.99	[9]
Lower Limit of Quantification (LLOQ)	0.8 - 3.0 pg/mL	[1][4][13]
Limit of Detection (LOD)	1.05 pg/mL	[13]
Accuracy	85-115% (±14% at 5.60 pg/ml, ±9% at 19.6 pg/ml)	[13]
Precision (CV%)	< 15% (±13% at 6.18 pg/ml, ±11% at 31.2 pg/ml)	[13]
Extraction Recovery	> 85%	[11]

Data Analysis

The concentration of melatonin in the saliva samples is determined by calculating the peak area ratio of the analyte (melatonin) to the internal standard (Melatonin-d3). A calibration curve is generated by plotting the peak area ratios of the calibration standards against their corresponding concentrations. The concentration of melatonin in the unknown samples is then interpolated from this calibration curve.

Conclusion

The described LC-MS/MS method utilizing Melatonin-d3 as an internal standard provides a highly sensitive, specific, and robust approach for the quantification of melatonin in saliva.[8][13] This method is well-suited for clinical and research applications where accurate assessment of the circadian rhythm is required. The non-invasive nature of saliva collection, combined with the analytical rigor of this method, makes it a powerful tool for studies in sleep research, chronobiology, and various clinical fields.[4][9]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. salimetrics.com [salimetrics.com]
• 4. Development and Validation of an Ultrasensitive LC-MS/MS Method for the Quantification of Melatonin in Human Saliva - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Melatonin in Saliva: HPLC-MS Analysis | PDF | Science & Mathematics [scribd.com]
• 7. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. brjac.com.br [brjac.com.br]
• 9. A Sensitive and Specific Liquid Chromatography-Tandem Mass Spectrometry Assay for Simultaneous Quantification of Salivary Melatonin and Cortisol: Development and Comparison With Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. ovid.com [ovid.com]
• 12. brighamandwomens.org [brighamandwomens.org]
• 13. Quantification of melatonin in human saliva by liquid chromatography-tandem mass spectrometry using stable isotope dilution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application of Melatonin-d3 in Pharmacokinetic Studies of Melatonin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, with its secretion following a distinct circadian rhythm. It plays a crucial role in regulating the sleep-wake cycle, and its dysregulation has been implicated in various sleep disorders. Consequently, understanding the pharmacokinetic (PK) profile of exogenous melatonin is paramount for developing effective therapeutic strategies.

The accurate quantification of melatonin in biological matrices is challenging due to its low endogenous concentrations and rapid metabolism. The use of a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Melatonin-d3, a deuterated analog of melatonin, serves as an ideal internal standard for these studies. Its chemical and physical properties are nearly identical to melatonin, ensuring similar behavior during sample extraction, chromatographic separation, and ionization. However, its increased mass allows for distinct detection by the mass spectrometer, enabling precise and accurate quantification of the endogenous and exogenous melatonin.

This document provides detailed application notes and protocols for the use of Melatonin-d3 in pharmacokinetic studies of melatonin, aimed at researchers, scientists, and drug development professionals.

Melatonin Signaling Pathways

Melatonin exerts its physiological effects primarily through two high-affinity G-protein coupled receptors, MT1 and MT2.[1][2][3] Activation of these receptors triggers a cascade of intracellular signaling events that ultimately modulate neuronal activity and other cellular processes. The primary signaling pathway involves the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[3][4] Additionally, melatonin receptor activation can modulate other signaling pathways, including phospholipase C (PLC) and mitogen-activated protein kinase (MAPK) pathways.[1][2]

Figure 1: Simplified Melatonin Signaling Pathway.

Experimental Protocols

Bioanalytical Method for Melatonin Quantification in Human Plasma using LC-MS/MS

This protocol outlines a general procedure for the quantification of melatonin in human plasma using Melatonin-d3 as an internal standard. Method validation should be performed according to regulatory guidelines.

1. Materials and Reagents:

• Melatonin and Melatonin-d3 reference standards

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (B129727), Acetonitrile (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, e.g., Milli-Q)

• Solid Phase Extraction (SPE) cartridges (e.g., C18) or Liquid-Liquid Extraction (LLE) solvents (e.g., methyl tert-butyl ether)

• 96-well plates or microcentrifuge tubes

2. Standard and Quality Control (QC) Sample Preparation:

• Prepare stock solutions of melatonin and Melatonin-d3 in methanol (e.g., 1 mg/mL).

• Prepare working standard solutions of melatonin by serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Prepare calibration standards by spiking blank human plasma with the working standard solutions to achieve a concentration range covering the expected sample concentrations.

• Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Prepare an internal standard working solution of Melatonin-d3 (e.g., 100 ng/mL) in a suitable solvent.

3. Sample Preparation (SPE Protocol Example):

• Thaw plasma samples, calibration standards, and QC samples at room temperature.

• To 100 µL of each sample in a 96-well plate, add 25 µL of the internal standard working solution (Melatonin-d3).

• Add 200 µL of 4% phosphoric acid in water and vortex to mix.

• Condition an SPE plate with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated samples onto the SPE plate.

• Wash the wells with 1 mL of water, followed by 1 mL of 20% methanol in water.

• Elute the analytes with 500 µL of methanol into a clean collection plate.

• Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate melatonin from endogenous interferences (e.g., start with 95% A, ramp to 95% B, and re-equilibrate).

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Melatonin: e.g., m/z 233.1 → 174.1

    • Melatonin-d3: e.g., m/z 236.1 → 177.1

  • Optimize instrument parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

5. Data Analysis:

• Integrate the peak areas for melatonin and Melatonin-d3.

• Calculate the peak area ratio (melatonin/Melatonin-d3).

• Construct a calibration curve by plotting the peak area ratio versus the melatonin concentration of the calibration standards using a weighted linear regression.

• Determine the concentration of melatonin in the unknown samples and QC samples from the calibration curve.

Figure 2: Bioanalytical Workflow for Melatonin Quantification.

Data Presentation

The use of Melatonin-d3 as an internal standard allows for the reliable determination of key pharmacokinetic parameters of melatonin. Below are tables summarizing typical pharmacokinetic parameters of oral melatonin in healthy adults.

Table 1: Pharmacokinetic Parameters of Oral Melatonin in Healthy Adults

Parameter	Value	Reference
Bioavailability	9 to 33%	[5]
Time to Max. Concentration (Tmax)	~50 minutes (immediate-release)	[5]
Elimination Half-life (T1/2)	~45 minutes	[5]
Protein Binding	~60%	[6]

Note: These values can vary significantly depending on the formulation, dosage, and individual patient factors.

Table 2: Example LC-MS/MS Method Parameters for Melatonin and Melatonin-d3

Parameter	Melatonin	Melatonin-d3 (Internal Standard)
Precursor Ion (m/z)	233.1	236.1
Product Ion (m/z)	174.1	177.1
Retention Time (min)	~2.5	~2.5
Linearity Range	1 - 1000 pg/mL	-

Conclusion

The application of Melatonin-d3 as an internal standard in LC-MS/MS-based bioanalytical methods is essential for the accurate and precise quantification of melatonin in pharmacokinetic studies. The protocols and data presented here provide a framework for researchers to develop and validate robust methods for their specific research needs. This enables a better understanding of melatonin's absorption, distribution, metabolism, and excretion, which is critical for the optimization of melatonin-based therapies for sleep disorders and other conditions.

References

• 1. Membrane Melatonin Receptors Activated Cell Signaling in Physiology and Disease [mdpi.com]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. Clinical pharmacokinetics of melatonin: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Melatonin-d3 Internal Standard for Metabolomics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of metabolomics, accurate and precise quantification of endogenous molecules is paramount to understanding complex biological systems and for the development of new therapeutics. Melatonin (B1676174) (N-acetyl-5-methoxytryptamine), a key hormone regulating circadian rhythms, has garnered significant interest for its antioxidant properties and its role in various physiological processes.[1][2] The reliable quantification of melatonin in complex biological matrices such as plasma, saliva, and tissue extracts is challenging due to its low physiological concentrations and the presence of interfering substances.[2][3]

The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative mass spectrometry, offering a means to correct for variability during sample preparation, chromatographic separation, and mass spectrometric detection.[4][5][6] Melatonin-d3, a deuterated analog of melatonin, serves as an ideal internal standard for this purpose. Its chemical properties are nearly identical to endogenous melatonin, ensuring it behaves similarly throughout the analytical workflow.[5] However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate and precise quantification.[1][5]

This document provides detailed application notes and protocols for the use of Melatonin-d3 as an internal standard for the quantification of melatonin in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Analytes and Internal Standard:

  • Melatonin (Sigma-Aldrich or equivalent)

  • Melatonin-d3 (Toronto Research Chemicals or equivalent)

• Solvents (LC-MS Grade):

  • Acetonitrile (B52724)

  • Methanol (B129727)

  • Water with 0.1% Formic Acid

  • Ethyl Acetate (B1210297)

• Chemicals:

  • Formic Acid (LC-MS Grade)

  • Ammonium (B1175870) Acetate (LC-MS Grade)

• Sample Preparation Supplies:

  • Microcentrifuge tubes (1.5 mL)

  • Pipette tips

  • Syringe filters (0.22 µm)

  • LC vials

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a rapid and straightforward method for removing the majority of proteins from plasma or serum samples.[5]

• Sample Thawing: Thaw plasma/serum samples and Melatonin-d3 internal standard working solutions at room temperature.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma/serum sample.

• Internal Standard Spiking: Add 10 µL of the Melatonin-d3 internal standard working solution to each sample.

• Protein Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean LC vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is suitable for samples where a higher degree of purification is required to minimize matrix effects.[7]

• Sample and Internal Standard: To a microcentrifuge tube, add 200 µL of the biological sample (e.g., plasma, saliva) and 50 µL of the Melatonin-d3 internal standard solution (e.g., 5 ng/mL).[8]

• Extraction Solvent Addition: Add 2.5 mL of an extraction solvent (e.g., a mixture of ethyl acetate and another organic solvent) to the sample.[8]

• Vortexing: Vortex the samples for 5 minutes to ensure thorough mixing and extraction.[8]

• Centrifugation: Centrifuge the samples for 15 minutes at a low temperature (e.g., 5°C) to separate the aqueous and organic layers.[8]

• Supernatant Collection: Transfer the organic supernatant to a clean tube.[8]

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.[8]

• Reconstitution: Reconstitute the dried extract in 100-300 µL of the reconstitution solution (e.g., 80:20 v/v water:methanol).[7][8]

• Transfer: Transfer the reconstituted sample to an LC vial for analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of melatonin. Optimization may be required based on the specific instrument and sample type.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm) is commonly used.[9]

  • Mobile Phase A: 0.1% formic acid in water or 5 mM ammonium acetate.[5][9]

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.[5][9]

  • Gradient Elution: A gradient starting with a low percentage of mobile phase B, increasing to a high percentage to elute melatonin, and then returning to initial conditions for column re-equilibration.[5]

  • Flow Rate: 0.2 - 0.4 mL/min.[4][9]

  • Injection Volume: 5 - 10 µL.[4]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4][9]

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification.[1]

  • MRM Transitions:

    • Melatonin: The precursor ion [M+H]+ is at m/z 233, which fragments to a product ion at m/z 174 (loss of the N-acetyl group).[1][10]

    • Melatonin-d3: The precursor ion [M+H]+ is at m/z 236, which also fragments to a product ion at m/z 174.[1][10]

Data Presentation

Quantitative data from method validation studies are crucial for assessing the performance of the analytical method. The following tables summarize typical performance characteristics for the quantification of melatonin using Melatonin-d3 as an internal standard.

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Typical Value	Reference
Linearity (r²)	>0.99	[7][9]
Lower Limit of Quantification (LLOQ)	0.02 ng/mL - 10 pg/mL	[8][9]
Intra-day Precision (%RSD)	< 15%	[7][9]
Inter-day Precision (%RSD)	< 15%	[7][9]
Accuracy (%RE)	Within ±15%	[9]
Recovery (%)	80 - 108%	[11]

Table 2: MRM Transitions for Melatonin and Melatonin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
Melatonin	233	174	ESI+	[1][10]
Melatonin-d3	236	174	ESI+	[1][10]

Visualizations

References

• 1. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ovid.com [ovid.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Frontiers | A Simple, Rapid Method for Determination of Melatonin in Plant Tissues by UPLC Coupled with High Resolution Orbitrap Mass Spectrometry [frontiersin.org]
• 8. shimadzu.com [shimadzu.com]
• 9. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC–ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]

analytical method for melatonin in brain tissue using Melatonin-d3

Quantitative Analysis of Melatonin (B1676174) in Brain Tissue using a Stable Isotope Dilution LC-MS/MS Method with Melatonin-d3

Audience: Researchers, scientists, and drug development professionals.

Introduction: Melatonin (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized in the pineal gland, playing a crucial role in regulating circadian rhythms, sleep-wake cycles, and possessing potent antioxidant properties.[1] Its accurate quantification in brain tissue is essential for neuroscience research and the development of therapeutics targeting neurological disorders. Due to its low endogenous concentrations and the complexity of the brain matrix, a highly sensitive and selective analytical method is required. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalytical quantification due to its superior specificity and sensitivity compared to traditional immunoassay methods.[2][3]

This application note details a robust and reliable LC-MS/MS method for the quantification of melatonin in brain tissue. The protocol employs a stable isotope-labeled internal standard, Melatonin-d3, to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Experimental Protocols

Materials and Reagents

• Melatonin (analytical standard)

• Melatonin-d3 (internal standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Homogenization Buffer: 0.25 M Sucrose solution, pre-chilled to 4°C.[4]

• Brain tissue samples (stored at -80°C)

Standard Solution Preparation

• Melatonin Stock Solution (1 mg/mL): Accurately weigh and dissolve melatonin in methanol.

• Melatonin-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Melatonin-d3 in methanol.

• Working Standard Solutions: Serially dilute the melatonin stock solution with methanol:water (50:50, v/v) to prepare a series of working standards for the calibration curve.

• Internal Standard Working Solution (10 ng/mL): Dilute the Melatonin-d3 stock solution with methanol.

Sample Preparation

3.1. Brain Tissue Homogenization

• Accurately weigh the frozen brain tissue sample (approximately 100 mg).

• Thaw the tissue on ice and transfer it to a 2 mL homogenization tube.

• Add ice-cold homogenization buffer at a 10:1 ratio (e.g., 1 mL for 100 mg of tissue).[5]

• Add a pre-chilled stainless steel bead to the tube.

• Homogenize the tissue using a bead mill homogenizer (e.g., Bullet Blender®) for 5 minutes at 4°C.[6]

• Centrifuge the homogenate at 14,000 rpm for 15 minutes at 4°C.[6]

• Collect the supernatant for further processing.

3.2. Liquid-Liquid Extraction (LLE)

• To 200 µL of the brain tissue homogenate supernatant, add 50 µL of the Melatonin-d3 internal standard working solution (10 ng/mL).

• Add 1 mL of ethyl acetate to the sample.[7]

• Vortex the mixture for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 35°C.[8]

• Reconstitute the dried extract in 100 µL of the mobile phase (Methanol:Water with 0.1% Formic Acid, 50:50, v/v).[8]

• Vortex for 30 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: UHPLC system

• Mass Spectrometer (MS): Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 column (e.g., Agilent InfinityLab Poroshell 120 EC-C18, 2.1x50mm, 1.9 µm).[2]

• Column Temperature: 35°C[2]

• Injection Volume: 5 µL

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.4 mL/min

• Gradient Elution:

  Time (min)	%B
  0.0	10
  1.0	95
  2.5	95
  2.6	10

  | 4.0 | 10 |

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    Melatonin	233.1	174.1	15

    | Melatonin-d3 | 236.1 | 177.1 | 15 |

Data Presentation

The following tables summarize the typical quantitative performance of the analytical method. Data is compiled from validated methods for melatonin in various biological matrices, which are expected to be comparable for brain tissue analysis.

Table 1: Calibration Curve and Sensitivity

Parameter	Value
Linearity Range	1 - 200 pg/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 pg/mL[1][9]

| Limit of Detection (LOD) | 0.5 pg/mL |

Table 2: Accuracy and Precision

QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low QC	5	< 10%	< 12%	90 - 110%
Medium QC	50	< 8%	< 10%	92 - 108%

| High QC | 150 | < 7% | < 9% | 95 - 105% |

Table 3: Recovery and Matrix Effect

Parameter	Value
Extraction Recovery	> 85%

| Matrix Effect | 90 - 110% |

Visualizations

Experimental Workflow

References

• 1. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. NIBSC - Brain Tissue Preparation [nibsc.org]
• 5. mdpi.com [mdpi.com]
• 6. nextadvance.com [nextadvance.com]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]

Application Note &amp; Protocol: High-Throughput Screening with Melatonin-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, playing a crucial role in regulating circadian rhythms, sleep-wake cycles, and various other physiological processes.[1][2][3] Its therapeutic potential in sleep disorders, neurodegenerative diseases, and even cancer has led to increased interest in high-throughput screening (HTS) for novel melatonin receptor agonists and antagonists.[1][4][5] Accurate quantification of melatonin in biological matrices is paramount for these studies. This application note provides a detailed protocol for the high-throughput quantification of melatonin using a stable isotope-labeled internal standard, Melatonin-d3, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of an internal standard (IS) is a powerful technique in analytical chemistry to improve the precision and accuracy of quantitative analysis.[6][7] An ideal internal standard, such as a deuterated analog of the analyte (e.g., Melatonin-d3), behaves similarly to the analyte during sample preparation and analysis, compensating for variations in extraction efficiency, matrix effects, and instrument response.[6][8][9] This protocol is designed for researchers in drug discovery and development, providing a robust and reliable method for screening large numbers of samples.

Melatonin Signaling Pathway

Melatonin exerts its effects primarily through two high-affinity G protein-coupled receptors (GPCRs), MT1 and MT2.[1][2][4] These receptors are coupled to Gi proteins, and their activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][4] This signaling cascade influences various downstream cellular processes. Understanding this pathway is fundamental for the development of targeted therapeutics.

Caption: Melatonin signaling pathway via MT1/MT2 receptors.

Experimental Protocols

This section details the necessary materials and the step-by-step procedures for sample preparation and LC-MS/MS analysis for the high-throughput quantification of melatonin.

Materials and Reagents

• Melatonin (analytical standard)

• Melatonin-d3 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Human plasma (or other biological matrix)

• 96-well collection plates

• Solid Phase Extraction (SPE) cartridges or plates

Protocol 1: Sample Preparation (Protein Precipitation)

This protocol is suitable for rapid screening of a large number of samples.

• Sample Thawing: Thaw plasma samples at room temperature.

• Internal Standard Spiking: To 100 µL of each plasma sample in a 96-well plate, add 10 µL of Melatonin-d3 internal standard working solution (concentration to be optimized, e.g., 5 ng/mL).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each well.

• Mixing: Mix thoroughly by vortexing the plate for 2 minutes.

• Centrifugation: Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 200 µL of the supernatant to a new 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Analysis: The plate is now ready for injection into the LC-MS/MS system.

Protocol 2: Sample Preparation (Solid Phase Extraction - SPE)

This protocol provides a cleaner sample extract and is recommended for assays requiring higher sensitivity.

• Sample Thawing and Spiking: Follow steps 1 and 2 from Protocol 1.

• SPE Cartridge Conditioning: Condition the SPE cartridges (e.g., C18) with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the spiked plasma samples onto the conditioned SPE cartridges.

• Washing: Wash the cartridges with 1 mL of water-methanol (90:10, v/v) to remove interferences.[10]

• Elution: Elute melatonin and the internal standard with 1 mL of methanol into a 96-well collection plate.

• Evaporation and Reconstitution: Follow steps 7 and 8 from Protocol 1.

• Analysis: The plate is ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.9 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in methanol

• Gradient Elution: A suitable gradient to separate melatonin from matrix components.

• Flow Rate: 400 µL/min.[11]

• Injection Volume: 3 µL.[11]

• Ionization Mode: Positive electrospray ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Melatonin: To be determined (e.g., m/z 233.1 → 174.1)

  • Melatonin-d3: To be determined (e.g., m/z 236.1 → 177.1)

Workflow for HTS with Internal Standard

The overall workflow for a typical high-throughput screening assay involves several automated or semi-automated steps to ensure efficiency and reproducibility.

Caption: High-throughput screening workflow using an internal standard.

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the ratio of the peak area of melatonin to the peak area of Melatonin-d3 against the known concentrations of melatonin standards. The concentration of melatonin in unknown samples is then determined from this curve.

Concentration (pg/mL)	Melatonin Peak Area	Melatonin-d3 Peak Area	Area Ratio (Melatonin/Melatonin-d3)
1	1,500	100,000	0.015
10	15,000	102,000	0.147
50	76,000	101,500	0.749
100	152,000	100,500	1.512
500	755,000	99,800	7.565
1000	1,510,000	100,200	15.070

Note: The data in this table is for illustrative purposes only.

Method Validation Parameters

The analytical method should be validated for linearity, accuracy, precision, recovery, and limit of quantification (LLOQ).

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 pg/mL[12]
Accuracy (% Recovery)	90.06–94.58%[12]
Precision (%RSD)	< 15%
Mean Recovery of Melatonin	~79%[13]
Mean Recovery of Internal Standard	~72%[13]

Note: These are typical expected values and may vary depending on the specific instrumentation and matrix.

Conclusion

This application note provides a comprehensive and detailed protocol for the high-throughput quantification of melatonin in biological samples using Melatonin-d3 as an internal standard. The use of an internal standard is critical for mitigating variability and ensuring high-quality, reproducible data in a screening environment.[6][9] The described methods, including both protein precipitation and solid-phase extraction for sample preparation, coupled with sensitive LC-MS/MS analysis, are well-suited for drug discovery and development applications. The provided workflows and data presentation formats can be readily adapted for various research needs, facilitating the efficient and accurate screening of compounds targeting the melatonergic system.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. brighamandwomens.org [brighamandwomens.org]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Virtual discovery of melatonin receptor ligands to modulate circadian rhythms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ovid.com [ovid.com]
• 11. lcms.cz [lcms.cz]
• 12. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Interference with Melatonin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Melatonin-d3 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern when using Melatonin-d3?

A1: Isotopic interference, or crosstalk, occurs when the isotopic signature of the analyte (unlabeled Melatonin) contributes to the signal of the stable isotope-labeled internal standard (SIL-IS), in this case, Melatonin-d3. This can lead to inaccuracies in quantification, particularly at high analyte concentrations, resulting in non-linear calibration curves and compromised data quality.[1] The primary concern is the potential for overestimation of the internal standard signal, which in turn leads to an underestimation of the analyte concentration.

Q2: What are the common mass-to-charge (m/z) transitions for Melatonin (B1676174) and Melatonin-d3 in LC-MS/MS analysis?

A2: In liquid chromatography-tandem mass spectrometry (LC-MS/MS), quantification is typically performed using multiple reaction monitoring (MRM). The selection of appropriate precursor and product ions is critical for assay specificity.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Typical Use
Melatonin	233.0	174.1	Quantifier
Melatonin-d3	236.0	174.0	Internal Standard
7-D Melatonin	240.0	178.1	Alternative Internal Standard

Note: The fragmentation of Melatonin to m/z 174 involves the loss of the N-acetyl group. For Melatonin-d3, where the deuterium (B1214612) labels are on the N-acetyl group, the same neutral loss results in the same product ion, m/z 174.[2] Some methods may use other transitions, and optimization is instrument-dependent.

Q3: What are the potential sources of isotopic interference with Melatonin-d3?

A3: Several factors can contribute to isotopic interference:

• Natural Isotope Abundance: Carbon-13 (¹³C) has a natural abundance of approximately 1.1%. In a molecule of melatonin (C₁₃H₁₆N₂O₂), there is a statistical probability that some analyte molecules will contain one or more ¹³C atoms, increasing their mass and potentially overlapping with the mass of the internal standard.

• Purity of the Internal Standard: The Melatonin-d3 internal standard may contain residual unlabeled melatonin from the synthesis process.[2][3]

• In-source Fragmentation: Fragmentation of the analyte within the ion source of the mass spectrometer can generate ions that have the same m/z as the internal standard.

Troubleshooting Guides

Problem 1: Non-linear calibration curve, especially at high concentrations.

This is a classic symptom of isotopic interference where the high concentration of unlabeled melatonin contributes to the signal of the Melatonin-d3 internal standard.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a non-linear calibration curve.

Experimental Protocol: Assessing Analyte Contribution to Internal Standard Signal

• Prepare a high-concentration solution of unlabeled melatonin in a suitable solvent (e.g., methanol). The concentration should correspond to the highest point on your calibration curve.

• Set up your LC-MS/MS method to monitor both the primary MRM transition for melatonin (e.g., 233.0 -> 174.1) and the primary MRM transition for Melatonin-d3 (e.g., 236.0 -> 174.0).

• Inject the high-concentration melatonin solution and acquire data.

• Analyze the chromatogram. Measure the peak area for the melatonin transition and any observed peak area for the Melatonin-d3 transition at the same retention time.

• Calculate the percentage contribution: (Peak Area at Melatonin-d3 transition / Peak Area at Melatonin transition) * 100%

This percentage represents the degree of isotopic interference from the analyte to the internal standard channel. A value greater than a few percent may necessitate corrective action.

Problem 2: Inaccurate results at low analyte concentrations.

Interference from the internal standard to the analyte channel can be a problem when measuring very low concentrations of melatonin.

Troubleshooting Workflow:

References

• 1. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]

preventing back-exchange of deuterium in Melatonin-d3

Welcome to the Technical Support Center for Melatonin-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of Melatonin-d3, with a focus on preventing deuterium (B1214612) back-exchange during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for Melatonin-d3?

A1: Deuterium back-exchange is a chemical process where deuterium atoms on a labeled compound, such as Melatonin-d3, are replaced by hydrogen atoms from the surrounding environment (e.g., solvents, reagents). This can lead to a decrease in the isotopic purity of the standard, resulting in inaccurate quantification in sensitive analytical methods like mass spectrometry and NMR spectroscopy. For Melatonin-d3, the primary concern is the potential exchange of deuterium for hydrogen, which would alter its mass and compromise its use as an internal standard.

Q2: Where are the deuterium atoms located on commercially available Melatonin-d3?

A2: Commercially available Melatonin-d3 is typically labeled on the N-acetyl group, specifically as N-(trideuteroacetyl)-5-methoxytryptamine. This means the three deuterium atoms replace the three hydrogen atoms on the acetyl methyl group.

Q3: How stable are the deuterium labels on the N-acetyl group of Melatonin-d3?

A3: The deuterium atoms on the N-acetyl group (CD3-C=O) are generally stable under standard analytical conditions. Unlike deuterons on heteroatoms (e.g., -OD, -ND), which are highly labile, the carbon-deuterium bonds of the acetyl group are covalent and not readily susceptible to exchange with protic solvents at neutral pH and ambient temperature. However, extreme pH conditions (highly acidic or basic) and elevated temperatures can potentially facilitate back-exchange.

Q4: What are the primary factors that can induce back-exchange of deuterium in Melatonin-d3?

A4: The primary factors that can promote deuterium back-exchange, even for relatively stable labels, include:

• Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can serve as a source of hydrogen atoms.

• pH: Strongly acidic or basic conditions can catalyze the exchange reaction.

• Temperature: Higher temperatures increase the rate of chemical reactions, including back-exchange.

• Enzymatic Activity: Certain enzymes, if present in a biological matrix, could potentially facilitate exchange, although this is less common for acetyl groups.

Q5: Can the indole (B1671886) -NH proton on Melatonin-d3 undergo back-exchange?

A5: Yes, the proton on the indole nitrogen (-NH) is highly labile and will readily exchange with deuterium from deuterated protic solvents (e.g., D2O, MeOD) or with protons from non-deuterated protic solvents. While this does not affect the mass of the primary acetyl-d3 label, it is an important consideration for NMR studies where the disappearance or change in the integration of the -NH peak can be observed.

Troubleshooting Guides

Issue 1: Gradual decrease in the mass-to-charge ratio (m/z) of Melatonin-d3 during an LC-MS/MS run.

• Possible Cause: Back-exchange of one or more deuterium atoms for hydrogen.

• Troubleshooting Steps:

  • Evaluate Solvent Composition:

    • If using protic solvents (e.g., water, methanol) in the mobile phase or sample diluent, minimize their content if possible.

    • Consider switching to aprotic solvents like acetonitrile (B52724) for sample preparation and dilution.[1]

  • Check pH of Mobile Phase and Sample:

    • Ensure the pH is within a stable range, ideally between 3 and 7. Avoid strongly acidic or basic conditions.

  • Control Temperature:

    • Maintain samples at a low temperature (e.g., 4°C) in the autosampler.

    • Avoid prolonged exposure of samples to room temperature.

  • Verify Isotopic Purity:

    • Re-analyze a freshly prepared standard to confirm the initial isotopic purity.

Issue 2: Inconsistent or poor quantification results when using Melatonin-d3 as an internal standard.

• Possible Cause: Differential back-exchange between calibrators, quality controls, and unknown samples due to matrix effects or variations in sample processing time.

• Troubleshooting Steps:

  • Standardize Sample Preparation Workflow:

    • Ensure a consistent and minimized time between sample preparation and analysis for all samples.

    • Treat all samples (calibrators, QCs, and unknowns) identically in terms of solvent exposure, temperature, and time.

  • Matrix Effects Evaluation:

    • Perform a post-extraction addition experiment to assess if the biological matrix is influencing the stability of the deuterated standard.[1]

  • Solvent Selection:

    • Use aprotic solvents for reconstitution and dilution steps whenever the experimental protocol allows.

Issue 3: Disappearance or unexpected splitting of peaks in the ¹H-NMR spectrum of Melatonin-d3.

• Possible Cause: Exchange of the indole -NH proton with residual water or deuterated solvent.

• Troubleshooting Steps:

  • Use High-Purity Deuterated Solvents:

    • Employ freshly opened or properly stored deuterated solvents with low water content.

  • Dry the Sample:

    • If the sample was exposed to moisture, consider drying it under vacuum before dissolving in the deuterated solvent.

  • Solvent Choice:

    • For observing the -NH proton, using a non-protic deuterated solvent like DMSO-d6 or acetone-d6 (B32918) is preferable to D2O or MeOD where the peak will exchange and not be visible.

Data Presentation

Table 1: Influence of Experimental Conditions on the Stability of Melatonin-d3 (N-acetyl-d3)

Parameter	Condition	Risk of Back-Exchange	Recommendation
Solvent	Aprotic (e.g., Acetonitrile, DMSO)	Low	Preferred for sample storage and preparation.
Protic (e.g., Water, Methanol)	Moderate	Minimize exposure time; use at low temperatures.
pH	3 - 7	Low	Optimal range for analytical methods.
< 3	Moderate	Potential for acid-catalyzed exchange over time.
> 8	Moderate to High	Potential for base-catalyzed exchange.
Temperature	4°C	Low	Recommended for sample storage and autosampler.
25°C (Room Temp)	Moderate	Minimize exposure time.
> 40°C	High	Avoid heating samples if possible.

Note: The risk levels are illustrative and based on general chemical principles for N-acetyl-d3 groups. Specific quantitative data for Melatonin-d3 back-exchange is limited in the literature.

Experimental Protocols

Protocol 1: LC-MS/MS Sample Preparation to Minimize Back-Exchange

• Stock Solution Preparation:

  • Dissolve Melatonin-d3 in a high-purity aprotic solvent such as acetonitrile or DMSO to a concentration of 1 mg/mL.

  • Store the stock solution at -20°C or below in tightly sealed vials.

• Working Standard Preparation:

  • Dilute the stock solution to the desired concentration using an aprotic solvent (e.g., acetonitrile). If the mobile phase is used for dilution, ensure it is freshly prepared and its pH is within the optimal range (3-7).

• Sample Extraction (e.g., from Plasma):

  • Perform protein precipitation by adding three volumes of ice-cold acetonitrile containing Melatonin-d3 as the internal standard to one volume of plasma.

  • Vortex for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube or vial.

• Evaporation and Reconstitution (if necessary):

  • If concentration is required, evaporate the supernatant under a gentle stream of nitrogen at a temperature not exceeding 30°C.

  • Reconstitute the dried extract in a mobile phase with a low percentage of protic solvent or in a fully aprotic solvent mixture if compatible with the LC method.

• Analysis:

  • Place the samples in a cooled autosampler (4°C) and proceed with the LC-MS/MS analysis promptly.

Protocol 2: NMR Sample Preparation

• Solvent Selection:

  • Choose a high-purity deuterated solvent that is compatible with the solubility of Melatonin-d3. DMSO-d6 and acetone-d6 are good aprotic choices. Chloroform-d (CDCl3) can also be used.[2] Avoid D2O or methanol-d4 (B120146) if observation of the indole -NH proton is desired.

• Sample Dissolution:

  • Weigh 5-10 mg of Melatonin-d3 directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[2]

  • Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution.

• Filtration (if necessary):

  • If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube to prevent shimming issues.

• Analysis:

  • Acquire the NMR spectrum as soon as possible after preparation. If storage is necessary, cap the tube tightly and store at a low temperature, protected from light.

Visualizations

Caption: Factors influencing deuterium back-exchange in Melatonin-d3.

Caption: Recommended LC-MS/MS sample preparation workflow.

Caption: Troubleshooting decision tree for quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

improving signal-to-noise ratio for Melatonin-d3

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Melatonin-d3, particularly focusing on improving the signal-to-noise ratio in analytical experiments like Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Troubleshooting Guide: Low Signal-to-Noise Ratio for Melatonin-d3

A low signal-to-noise (S/N) ratio for your Melatonin-d3 internal standard can compromise the accuracy and precision of your melatonin (B1676174) quantification. This guide provides a systematic approach to diagnosing and resolving this common issue.

Diagram: Troubleshooting Workflow for Low S/N Ratio

Caption: A flowchart for systematically troubleshooting low signal-to-noise for Melatonin-d3.

Frequently Asked Questions (FAQs)

Q1: What are the optimal MRM transitions for Melatonin and Melatonin-d3?

A1: The most commonly used and efficient MRM (Multiple Reaction Monitoring) transitions involve the precursor ion ([M+H]+) and a stable, high-abundance product ion. For Melatonin, the transition is typically m/z 233 -> 174, which corresponds to the loss of the N-acetyl group.[1] For the deuterated internal standard, Melatonin-d3, the transition is m/z 236 -> 174.[1] It is crucial to optimize the collision energy (CE) for these transitions on your specific instrument to ensure maximum sensitivity.

Q2: My Melatonin-d3 signal is low. What should I check first?

A2: First, determine if the issue is with the mass spectrometer or the liquid chromatography and sample preparation. A quick way to do this is to perform a direct infusion of your Melatonin-d3 standard into the mass spectrometer, bypassing the LC column. If you see a strong, stable signal, the problem likely lies with your LC system or sample preparation. If the signal is still weak, the issue is with the MS itself, such as the ion source or detector settings.

Q3: How can I reduce matrix effects that may be suppressing the Melatonin-d3 signal?

A3: Matrix effects occur when co-eluting substances from the sample matrix interfere with the ionization of the target analyte. To mitigate this:

• Improve Sample Preparation: Employ a more rigorous extraction method. While protein precipitation is fast, it may not be sufficient to remove all interferences.[2] Consider using Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) for a cleaner sample.[2][3]

• Optimize Chromatography: Adjust your LC gradient to better separate Melatonin-d3 from interfering compounds.

• Dilute the Sample: If the analyte concentration is sufficient, diluting the sample can reduce the concentration of matrix components.

Q4: Which sample extraction method is better for Melatonin-d3: LLE or SPE?

A4: Both LLE and SPE can be effective, and the choice often depends on the sample matrix, required throughput, and available resources.

• LLE: A robust and often cheaper method. Solvents like diethyl ether or dichloromethane (B109758) have been used effectively for melatonin extraction.[2] It is efficient at removing salts and other non-soluble interferences.

• SPE: Can provide very clean extracts and allows for concentration of the analyte.[4][5] Cartridges like C18 or mixed-mode phases are commonly used. SPE can be more easily automated for higher throughput.

Q5: What could cause high baseline noise in my chromatogram?

A5: High baseline noise can be caused by several factors:

• Contaminated Solvents: Ensure you are using high-purity, LC-MS grade solvents and additives.

• Dirty Ion Source: The ion source is prone to contamination from non-volatile components in the sample. Regular cleaning of the capillary, skimmer, and other source elements is essential.

• Leaks in the LC System: A leak in the pump, injector, or fittings can cause pressure fluctuations and an unstable baseline.

• Column Bleed: An old or degraded column can shed stationary phase, leading to increased noise.

Data Presentation

Table 1: Typical LC-MS/MS Parameters for Melatonin-d3 Analysis

Parameter	Value	Reference
LC Column	Agilent Zorbax Eclipse XDB C-18, 50 mm x 4.6 mm, 1.8 µm	[3]
Mobile Phase A	0.1% Formic Acid in Water	[2]
Mobile Phase B	Methanol	[2]
Flow Rate	0.4 - 0.6 mL/min	[6]
Injection Volume	3 - 10 µL	[6]
Ionization Mode	ESI Positive	[2]
Precursor Ion (Melatonin-d3)	m/z 236	[1]
Product Ion (Melatonin-d3)	m/z 174	[1]
Collision Energy (CE)	-26 to -28 V (Instrument Dependent)	[2]
Capillary Voltage	2,000 - 4,000 V	[2][6]
Drying Gas Temperature	350 °C	[6]
Nebulizer Gas Pressure	60 psi	[6]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Melatonin from Plasma

This protocol is adapted from methods designed for high sensitivity and removal of matrix interference.[2]

• Sample Preparation: To 200 µL of plasma sample, add 50 µL of Melatonin-d3 internal standard solution.

• Extraction: Add 2.5 mL of diethyl ether as the extraction solvent.

• Vortexing: Vortex the samples vigorously for 5 minutes at 2000 rpm.

• Centrifugation: Centrifuge the samples for 15 minutes at 4000 x g at 5 °C to separate the organic and aqueous layers.

• Supernatant Collection: Carefully transfer the clear upper organic layer (diethyl ether) to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 35 °C.

• Reconstitution: Reconstitute the dried extract in 300 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Analysis: Vortex the reconstituted sample and transfer to an HPLC vial for injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) of Melatonin from Milk

This protocol is based on a validated method for extracting melatonin from a complex matrix.[3]

• Sample Preparation: To 1 gram of milk sample, add 100 µL of the Melatonin-d3 internal standard working solution. Let it stand for 15 minutes.

• Loading: Transfer the sample to a Chem Elut SPE cartridge and allow it to adsorb for 15 minutes.

• Elution: Pass 15 mL of dichloromethane through the SPE cartridge by gravity flow (in 3 aliquots of 5 mL). Collect the eluate.

• Evaporation: Evaporate the collected dichloromethane to dryness using a nitrogen evaporator.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 200 µL) of methanol.

• Filtration: Pass the reconstituted solution through a 0.22 µm PVDF filter.

• Analysis: Transfer the filtered solution to an HPLC vial for LC-MS/MS analysis.

Diagram: General Analytical Workflow

Caption: A generalized workflow for the analysis of melatonin using a deuterated internal standard.

References

• 1. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revues.imist.ma [revues.imist.ma]
• 5. ijert.org [ijert.org]
• 6. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Validating Analytical Methods for Melatonin: A Comparative Guide to Using Melatonin-d3 Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of melatonin (B1676174) is crucial for pharmacokinetic studies, clinical trials, and quality control of pharmaceutical formulations. This guide provides a comprehensive comparison of analytical methods for melatonin, with a focus on the validation of techniques employing a deuterated internal standard, Melatonin-d3. Experimental data is presented to objectively compare the performance of various methods.

The use of a stable isotope-labeled internal standard, such as Melatonin-d3, is a cornerstone of robust bioanalytical method development, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) based assays.[1][2][3] This approach is widely regarded as the gold standard for quantifying endogenous and exogenous compounds in complex biological matrices due to its ability to compensate for variations in sample preparation and instrument response.[4][5]

The Gold Standard: LC-MS/MS with Isotope Dilution

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred method for melatonin analysis, offering superior sensitivity and specificity compared to traditional techniques like immunoassays.[4][5][6] The principle of isotope dilution mass spectrometry involves adding a known amount of the isotopically labeled internal standard (e.g., Melatonin-d4, Melatonin-d7) to the sample at the beginning of the analytical process.[1][2][7] This "spiked" sample is then subjected to extraction and analysis. Because the internal standard is chemically identical to the analyte but has a different mass, it behaves identically during sample preparation and ionization, but is distinguishable by the mass spectrometer. This allows for highly accurate and precise quantification, as any loss of analyte during the procedure is corrected for by the corresponding loss of the internal standard.

A typical experimental workflow for validating an LC-MS/MS method for melatonin using a deuterated internal standard is outlined below:

Caption: Workflow for validating an analytical method for melatonin using a Melatonin-d3 internal standard.

Performance Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the study, including the desired sensitivity, the complexity of the sample matrix, and the available instrumentation. The following tables summarize the performance characteristics of various methods for melatonin quantification.

LC-MS/MS Methods with Deuterated Internal Standard

These methods represent the state-of-the-art for melatonin bioanalysis, offering the highest sensitivity and specificity.

Parameter	Method 1 (Plasma)	Method 2 (Milk)	Method 3 (Plasma)
Internal Standard	Melatonin-d4	7-D Melatonin	Melatonin-d4
Linearity Range	10 pg/mL - 100 ng/mL[7]	1 - 150 pg/mL[8]	10 pg/mL - 100 ng/mL[9]
Correlation Coefficient (R²)	0.998[7]	> 0.99[8]	> 0.99
Accuracy (%)	95 - 105%[7]	90.06 - 94.58%[8]	85 - 115%[10]
Precision (%RSD)	< 10%[7]	1.55% (mean)[8]	≤ 15%[10]
Lower Limit of Quantification (LLOQ)	10 pg/mL[7][9]	1 pg/mL[8]	10 pg/mL[10]

Alternative Analytical Methods

While LC-MS/MS with an internal standard is the preferred method, other techniques can be employed, particularly for less complex matrices or when the highest sensitivity is not required.

Parameter	HPLC-PDA Method	HPLC-Fluorescence Method
Internal Standard	None specified	N-acetylserotonin
Linearity Range	10 - 100 µg/mL[11]	7.2 - 180 ng/mL[12]
Correlation Coefficient (R²)	0.9993[11]	0.9998[12]
Accuracy (Recovery %)	100.47%[11]	96.3 - 101.5%[12]
Precision (%CV)	< 2%[11]	3.7%[12]
Limit of Detection (LOD)	25.9 ng/mL[11]	3 ng/mL[12]
Limit of Quantification (LOQ)	78.7 ng/mL[11]	10 ng/mL[12]

Detailed Experimental Protocols

LC-MS/MS Method with Melatonin-d4 Internal Standard (for Plasma)

This protocol is a representative example for the quantification of melatonin in human plasma.

1. Sample Preparation:

• To 200 µL of plasma, add 50 µL of a 5 ng/mL Melatonin-d4 internal standard solution.[10]

• Perform protein precipitation by adding 750 µL of acetonitrile (B52724).[9]

• Vortex the mixture for 30 seconds and incubate on ice for 20 minutes.

• Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[9]

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.[9]

2. LC-MS/MS Conditions:

• LC System: Agilent 1260 Infinity II Prime LC System or equivalent.[7]

• Column: Agilent InfinityLab Poroshell 120 EC-C18, 2.1x50mm, 1.9 µm.[7]

• Mobile Phase A: 5 mM ammonium (B1175870) formate, 0.2 mM ammonium fluoride, 0.1% formic acid in water.[7]

• Mobile Phase B: 5 mM ammonium formate, 0.2 mM ammonium fluoride, 0.1% formic acid in methanol.[7]

• Flow Rate: 400 µL/min.[7]

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transitions:

  • Melatonin: m/z 233.1 -> 174.1

  • Melatonin-d4: m/z 237.1 -> 178.1

The logical relationship for Multiple Reaction Monitoring (MRM) in the mass spectrometer is visualized below:

Caption: Multiple Reaction Monitoring (MRM) logic for melatonin and its internal standard.

HPLC-Fluorescence Method (for Plasma)

This protocol provides an alternative to LC-MS/MS.

1. Sample Preparation:

• To 100 µL of human plasma, add the internal standard (N-acetylserotonin).[12]

• Perform liquid-liquid extraction with 500 µL of dichloromethane.[12]

• Shake, allow layers to separate, and transfer the organic layer to a new tube.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in 50 µL of 100% acetonitrile.[12]

2. HPLC Conditions:

• Column: HiQ Sil C18V (5 µm, 250 mm x 4.6 mm).[12]

• Mobile Phase: 25% acetonitrile in phosphate (B84403) buffer (pH 7.0).[12]

• Flow Rate: 1.0 mL/min.[12]

• Fluorescence Detector Wavelengths:

  • Excitation: 286 nm[12]

  • Emission: 346 nm[12]

Conclusion

The validation of an analytical method is paramount to ensure the reliability and accuracy of results. For the quantification of melatonin, LC-MS/MS with a deuterated internal standard like Melatonin-d3 offers unparalleled performance in terms of sensitivity, specificity, and accuracy. This makes it the method of choice for demanding applications in research and drug development. While alternative methods like HPLC with fluorescence detection can be suitable for certain applications, they generally exhibit lower sensitivity and may be more susceptible to matrix interferences. The data and protocols presented in this guide provide a solid foundation for selecting and validating the most appropriate analytical method for your specific needs.

References

• 1. brighamandwomens.org [brighamandwomens.org]
• 2. api.unil.ch [api.unil.ch]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Melatonin with Immunoassay and Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. shimadzu.com [shimadzu.com]
• 11. Application of a validated HPLC-PDA method for the determination of melatonin content and its release from poly(lactic acid) nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Cross-Validation of Melatonin Assays: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of melatonin (B1676174) is paramount. The choice of an internal standard in melatonin assays is a critical factor that significantly influences the reliability and accuracy of the results. This guide provides an objective comparison of different internal standards used in melatonin assays, supported by experimental data, to aid in the selection of the most appropriate methodology.

The use of an internal standard is crucial in analytical chemistry, particularly in chromatographic methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS), to correct for the loss of analyte during sample preparation and to account for variations in instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest. This guide explores the performance of various internal standards in melatonin assays, focusing on stable isotope-labeled standards and structural analogs.

Comparison of Internal Standard Performance

The selection of an appropriate internal standard is critical for the accuracy and reliability of melatonin quantification. The two main categories of internal standards used are stable isotope-labeled (isotopologue) internal standards and structural analog internal standards.

Stable Isotope-Labeled Internal Standards: These are considered the gold standard for quantitative mass spectrometry assays. They are molecules in which one or more atoms have been replaced by their heavy isotopes (e.g., deuterium, carbon-13).

• Deuterated Melatonin (Melatonin-d3, -d4, -d7): This is the most commonly used and recommended internal standard for melatonin analysis. Due to its identical chemical structure to native melatonin, it co-elutes during chromatography and exhibits similar ionization efficiency in the mass spectrometer. This ensures that any variations during sample processing and analysis affect both the analyte and the internal standard equally, leading to highly accurate and precise quantification. Studies have demonstrated that methods using deuterated melatonin as an internal standard achieve high accuracy and precision.[1][2]

• 13C Isotopically Labelled Melatonin: Similar to deuterated melatonin, 13C-labeled melatonin provides excellent accuracy for melatonin quantification. Research has shown that isotope dilution mass spectrometry using a 13C isotopically labeled analogue of melatonin yielded quantitative recoveries of 98-99%.[3][4]

Structural Analog Internal Standards: These are molecules that are chemically similar but not identical to the analyte. While they can be used to correct for variations, their different chemical and physical properties can lead to inaccuracies.

• 5-Methoxytryptophol (B162933) and 6-Methoxytryptamine (B1360108): One study that evaluated the combined use of 5-methoxytryptophol as a surrogate standard and 6-methoxytryptamine as an internal standard for melatonin quantification in cell culture samples reported unsatisfactory results, with recoveries ranging from as low as 9% to as high as 186%.[3][5] This highlights the potential for significant inaccuracies when using structural analogs that do not perfectly mimic the behavior of melatonin during analysis.

• Ethyl and Isopropyl Analogs of Melatonin: In a study developing an HPLC method with fluorescence detection, several melatonin analogs were tested as internal standards. Ethyl and isopropyl analogs (with the respective alkyl group replacing the methyl group on the amide) were found to be promising for achieving accurate and sensitive determination.[6]

• 5-Methoxyindol-3-acetic acid (MIAA): For an HPLC method with fluorescence detection, 5-methoxyindol-3-acetic acid has been proposed as a suitable internal standard due to its strong fluorescence and stability across different pH levels.[2]

Data Presentation: Performance of Different Internal Standards

The following table summarizes the performance of melatonin assays using different internal standards based on data from various studies.

Internal Standard Type	Specific Internal Standard	Analytical Method	Matrix	Recovery (%)	Precision (RSD %)	Key Findings
Stable Isotope-Labeled	Deuterated Melatonin (Melatonin-d4)	LC-MS/MS	Human Urine	94 - 102	< 8	Reliable method with satisfactory recovery and precision.[1]
Stable Isotope-Labeled	13C Isotopically Labelled Analogue	2D-LC-ESI-MS/MS	Cell Culture	98 - 99	Not Reported	Demonstrated to provide quantitative recoveries, superior to structural analogs.[3][4]
Structural Analog	5-Methoxytryptophol & 6-Methoxytryptamine	1D- and 2D-LC-ESI-MS/MS	Cell Culture	9 - 186	Not Reported	Unsatisfactory results with highly variable and inaccurate recoveries.[3][5]
Structural Analog	Ethyl and Isopropyl Analogs	HPLC with Fluorescence Detection	Rat Pineal Gland, Human Saliva	Not Reported	Not Reported	Found to be promising for accurate and sensitive determination.[6]

Experimental Protocols

Representative Protocol for Melatonin Quantification using LC-MS/MS with a Deuterated Internal Standard

This protocol is a representative example for the quantification of melatonin in human urine, adapted from methodologies described in the literature.[1]

1. Sample Preparation:

• Take a 500 µL aliquot of human urine.
• Add 50 µL of a deuterated melatonin (melatonin-d4) internal standard solution (concentration will depend on the expected melatonin levels).
• If analyzing for total melatonin (including metabolites), perform enzymatic deconjugation using β-glucuronidase/arylsulfatase.
• Perform solid-phase extraction (SPE) for sample cleanup and concentration.
• Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.
• Load the sample onto the cartridge.
• Wash the cartridge with a weak solvent to remove interferences.
• Elute melatonin and the internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).
• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a small volume of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):
• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).[7]
• Mobile Phase: A gradient of 10 mM ammonium (B1175870) acetate (B1210297) in water with 0.2% formic acid (Solvent A) and methanol (Solvent B).[7]
• Flow Rate: 0.2 mL/min.[7]
• Injection Volume: 5-10 µL.
• Mass Spectrometry (MS/MS):
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions:
• Melatonin: Monitor the transition of the precursor ion (m/z 233.1) to a specific product ion (e.g., m/z 174.1).[1][8]
• Melatonin-d4 (B20853): Monitor the transition of the precursor ion (e.g., m/z 237.1) to its corresponding product ion (e.g., m/z 178.1).[1]

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of melatonin to the peak area of melatonin-d4 against the concentration of melatonin standards.
• Determine the concentration of melatonin in the unknown samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for melatonin assay.

Caption: Principle of internal standard correction.

Conclusion and Recommendations

The evidence strongly supports the use of stable isotope-labeled internal standards, such as deuterated or 13C-labeled melatonin, for the most accurate and reliable quantification of melatonin. These internal standards co-behave with the endogenous analyte throughout the entire analytical process, effectively compensating for variations and leading to high-quality data.

While structural analog internal standards can be employed, they carry a significant risk of introducing inaccuracies due to differences in their chemical and physical properties compared to melatonin. The wide range of recoveries reported with some structural analogs underscores their unsuitability for rigorous quantitative assays.[3][5]

Therefore, for researchers, scientists, and drug development professionals requiring the highest level of confidence in their melatonin measurements, the use of a stable isotope-labeled internal standard in conjunction with a sensitive and specific method like LC-MS/MS is highly recommended. This approach ensures the generation of robust and reproducible data essential for research and clinical applications.

References

• 1. api.unil.ch [api.unil.ch]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of different internal standardization approaches for the quantification of melatonin in cell culture samples by multiple heart-cutting two dimensional liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repozytorium.uw.edu.pl [repozytorium.uw.edu.pl]
• 6. A sensitive internal standard method for the determination of melatonin in mammals using precolumn oxidation reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jsbms.jp [jsbms.jp]
• 8. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Melatonin Quantification: A Comparative Guide to Using Melatonin-d3

For researchers, scientists, and drug development professionals engaged in the precise measurement of melatonin (B1676174), the choice of an internal standard is a critical determinant of analytical accuracy and precision. This guide provides a comprehensive comparison of melatonin quantification using the deuterated internal standard, Melatonin-d3, against other methods, supported by experimental data and detailed protocols.

The quantification of melatonin, a key hormone regulating circadian rhythms, presents significant analytical challenges due to its low physiological concentrations and the complexity of biological matrices. The use of a stable isotope-labeled internal standard, such as Melatonin-d3, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the benchmark for achieving reliable and reproducible results.

The Superiority of Deuterated Internal Standards

An ideal internal standard should be chemically and physically similar to the analyte of interest to compensate for variations during sample preparation and analysis. Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are chemically identical to the native analyte but have a different mass, allowing for their distinction by a mass spectrometer.[1] This near-identical physicochemical behavior ensures that the internal standard experiences similar extraction recovery, ionization efficiency, and potential matrix effects as the endogenous melatonin.[1][2]

The use of a deuterated internal standard like Melatonin-d3 is instrumental in mitigating several sources of error:

• Matrix Effects: Biological samples such as plasma and saliva contain numerous endogenous compounds that can interfere with the ionization of melatonin, leading to ion suppression or enhancement and, consequently, inaccurate quantification. A co-eluting deuterated internal standard experiences the same matrix effects, allowing for accurate normalization of the analyte signal.[1]

• Extraction Variability: Losses of the analyte during sample preparation steps like liquid-liquid extraction or solid-phase extraction can vary between samples. Since the deuterated standard is added at the beginning of the process, it accounts for these potential losses.[1]

• Instrumental Drift: The performance of the mass spectrometer can fluctuate over time. The deuterated internal standard provides a constant reference to normalize these variations, ensuring consistent results across a batch of samples.[1]

In contrast, other approaches, such as using structural analogs as internal standards, can lead to unsatisfactory results. For instance, a study evaluating different internal standardization strategies for melatonin quantification in cell culture samples found that using 5-methoxytryptophol (B162933) and 6-methoxytryptamine (B1360108) resulted in poor recoveries, ranging from 9% to 186%.[3][4] However, the application of an isotopically labeled analogue provided quantitative recoveries of 98-99%.[3][4]

Comparative Analysis of Method Performance

The implementation of Melatonin-d3 and other deuterated analogs (e.g., Melatonin-d4, 7-D-Melatonin) as internal standards consistently yields high accuracy and precision in validated bioanalytical methods. The following table summarizes key performance metrics from various studies utilizing deuterated melatonin for quantification in different biological matrices.

Parameter	Matrix	Internal Standard	Method	Performance Data	Reference(s)
Accuracy	Human Plasma	Melatonin-d4	LC-MS/MS	85% to 115% for LQC, MQC, and HQC; 80% to 120% at LLOQ QC	[5]
Human Plasma	Melatonin-d4	LC-MS/MS	Average accuracy of 95% to 105% for all levels	[6]
Milk	7-D Melatonin	LC-MS/MS	92.2% (range 90.06–94.58%)	[7]
Precision (%RSD/%CV)	Human Plasma	Melatonin-d4	LC-MS/MS	Intra-day precision ≤15% at all QC levels	[5]
Human Plasma	Melatonin-d4	LC-MS/MS	Excellent assay precision (RSD% <10%)	[6]
Milk	7-D Melatonin	LC-MS/MS	Mean precision of 1.55%	[7]
Linearity (r²)	Human Plasma	Melatonin-d4	LC-MS/MS	> 0.99	[5]
Human Plasma	Melatonin-d4	LC-MS/MS	0.998	[6]
Milk	7-D Melatonin	LC-MS/MS	> 0.99	[7]
Lower Limit of Quantification (LLOQ)	Human Plasma	Melatonin-d4	LC-MS/MS	5 pg/mL	[5]
Human Plasma	Melatonin-d4	LC-MS/MS	10 pg/mL	[6]
Milk	7-D Melatonin	LC-MS/MS	1 pg/mL	[7]
Human Saliva	d7-melatonin	LC-MS/MS	3.0 pg/mL	[8][9]

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Experimental Protocols

While specific parameters may vary between laboratories and instrumentation, the following provides a detailed, generalized methodology for the quantification of melatonin in a biological matrix using a deuterated internal standard.

1. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

• To a 200 µL aliquot of the biological sample (e.g., plasma, saliva), add 50 µL of the internal standard working solution (e.g., 5 ng/mL of Melatonin-d4 in a suitable solvent).[5]

• Vortex the sample to ensure thorough mixing.

• Add a protein precipitation agent, such as acetonitrile (B52724) or a mixture of zinc sulfate (B86663) and an organic solvent.[2][6]

• For liquid-liquid extraction, add an appropriate extraction solvent like dichloromethane.[7]

• Vortex the mixture vigorously for several minutes (e.g., 5 minutes at 2000 rpm) to ensure complete extraction.[5]

• Centrifuge the sample at high speed (e.g., for 15 minutes at 5°C) to separate the organic and aqueous layers and pellet the precipitated proteins.[5]

• Transfer the supernatant (organic layer) to a clean tube and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a specific volume of the mobile phase (e.g., 100 µL of methanol (B129727):water).[5][7]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 analytical column (e.g., Agilent Zorbax Eclipse XDB C-18) is commonly used.[7]

  • Mobile Phase: A typical mobile phase consists of a gradient mixture of an aqueous component (e.g., 0.1% formic acid in water or 5 mM ammonium (B1175870) formate) and an organic component (e.g., methanol or acetonitrile).[5][6]

  • Flow Rate: A flow rate in the range of 200-500 µL/min is often employed.[6]

  • Injection Volume: A small volume of the reconstituted sample (e.g., 3-10 µL) is injected onto the column.[6]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in the positive ion mode is typically used for melatonin analysis due to its higher signal-to-noise ratios.[5]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used to ensure high specificity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both melatonin and its deuterated internal standard.[10][11]

    • Melatonin Transition: m/z 233 → 174[10][11]

    • Melatonin-d3 Transition: m/z 236 → 174[10][11]

3. Quantification

• A calibration curve is constructed by plotting the peak area ratio of melatonin to the deuterated internal standard against the nominal concentration of the melatonin standards.[7]

• The concentration of melatonin in the unknown samples is then determined from this calibration curve.

Visualizing the Workflow and Principles

To further illustrate the experimental process and the underlying principles of using a deuterated internal standard, the following diagrams are provided.

Caption: Workflow for Melatonin Quantification using LC-MS/MS with a Deuterated Internal Standard.

Caption: Comparison of Deuterated vs. Structural Analog Internal Standards.

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Evaluation of different internal standardization approaches for the quantification of melatonin in cell culture samples by multiple heart-cutting two dimensional liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]
• 6. lcms.cz [lcms.cz]
• 7. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Melatonin-Measurement Methods and the Factors Modifying the Results. A Systematic Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]

performance characteristics of Melatonin-d3 in regulated bioanalysis

In the exacting landscape of regulated bioanalysis, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and robustness of quantitative assays. This is particularly critical for endogenous compounds like melatonin (B1676174), where baseline levels and matrix effects can significantly impact data integrity. This guide provides a comprehensive comparison of the performance characteristics of Melatonin-d3, a deuterated stable isotope-labeled internal standard, against non-deuterated alternatives in the bioanalysis of melatonin.

Stable isotope-labeled internal standards, such as Melatonin-d3, are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[3] This co-elution and similar behavior allow for superior compensation for matrix effects and other sources of analytical variability, leading to more reliable and accurate data.[2]

Performance Characteristics: Melatonin-d3 vs. Non-Deuterated Internal Standards

The following tables summarize the performance characteristics of bioanalytical methods for melatonin utilizing deuterated internal standards. This data, compiled from various validated methods, highlights the high level of performance achievable with these standards.

Table 1: Performance Characteristics of Melatonin Bioanalysis using Deuterated Internal Standards

Performance Metric	Melatonin-d4	7-D Melatonin	Melatonin-d7
Linearity Range	5 - 5000 pg/mL	1 - 150 pg/mL	Not Specified
Correlation Coefficient (r²)	≥ 0.99	> 0.99	Not Specified
Lower Limit of Quantification (LLOQ)	5 pg/mL	1 pg/mL	Not Specified
Intra-day Precision (%RSD)	≤ 15%	Not Specified	Not Specified
Inter-day Precision (%RSD)	≤ 15%	1.55% (mean)	Not Specified
Accuracy	85% - 115%	90.06% - 94.58%	Not Specified
Mean Recovery	79.23%	Not Specified	Not Specified
Internal Standard Recovery	72.23%	Not Specified	Not Specified

Data compiled from multiple sources.[4][5]

While direct head-to-head comparative studies with comprehensive validation data are scarce in published literature, the general scientific consensus and guidance from regulatory bodies favor the use of stable isotope-labeled internal standards.[6] Non-deuterated internal standards, often structural analogs of the analyte, may have different extraction recoveries, chromatographic retention times, and ionization efficiencies.[6] These differences can lead to inadequate compensation for matrix effects, potentially compromising the accuracy and precision of the results.[2] For instance, one study evaluating different internal standardization approaches for melatonin analysis reported unsatisfactory results when using non-deuterated standards.[1]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating bioanalytical assays. Below are representative protocols for sample preparation and analysis using a deuterated internal standard for melatonin quantification.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Aliquoting: Take a 200 µL aliquot of human plasma.

• Internal Standard Spiking: Add 50 µL of Melatonin-d4 internal standard working solution (e.g., 5 ng/mL).

• Dilution: Dilute the sample with an extraction buffer (1:1 v/v) and vortex.

• SPE Cartridge Conditioning: Condition an SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with a series of solvents to remove interfering substances (e.g., water, followed by a low percentage of organic solvent).

• Elution: Elute the melatonin and Melatonin-d4 from the cartridge with an appropriate elution solvent (e.g., methanol or acetonitrile).

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[4][7]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Take a 1 g milk sample.

• Internal Standard Spiking: Add 100 µL of 7-D Melatonin internal standard working solution (400 pg/mL).

• Extraction: Add an immiscible organic solvent (e.g., dichloromethane) to the sample, vortex vigorously, and centrifuge to separate the layers.

• Collection: Collect the organic layer containing melatonin and the internal standard.

• Evaporation: Evaporate the organic solvent to dryness under nitrogen.

• Reconstitution: Reconstitute the dried extract in the mobile phase for analysis.[5]

LC-MS/MS Analysis

• Chromatographic Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile).[4]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is typically employed.

• MRM Transitions: The multiple reaction monitoring (MRM) transitions for melatonin and its deuterated analogs are crucial for selective and sensitive detection.

  • Melatonin: m/z 233.0 → 174.1[5][8]

  • Melatonin-d3: m/z 236.0 → 174.0[8]

  • Melatonin-d4: m/z 237.1 → 178.2[4]

  • 7-D Melatonin: m/z 240.0 → 178.1[5]

Visualizing the Bioanalytical Workflow

The following diagrams illustrate the key steps in a regulated bioanalysis workflow for melatonin, highlighting the integration of the internal standard.

References

• 1. digibuo.uniovi.es [digibuo.uniovi.es]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. shimadzu.com [shimadzu.com]
• 5. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. brighamandwomens.org [brighamandwomens.org]
• 8. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Advantage: A Comparative Guide to Deuterated vs. 13C-Labeled Melatonin Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of melatonin (B1676174), the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of two commonly used stable isotope-labeled internal standards: deuterated melatonin (e.g., D3, D4, D7-melatonin) and 13C-labeled melatonin. The evidence presented, supported by experimental data, demonstrates the analytical superiority of 13C-labeled melatonin for robust and accurate bioanalysis.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, as they share near-identical physicochemical properties with the analyte of interest, allowing for effective correction of variability during sample preparation and analysis. However, the specific isotope used for labeling—deuterium (B1214612) (²H) or carbon-13 (¹³C)—can significantly impact analytical performance.

Performance Comparison: Deuterated vs. 13C-Labeled Melatonin

The ideal internal standard should co-elute with the analyte, exhibit the same extraction recovery and ionization response, and be isotopically stable throughout the analytical process. In these respects, 13C-labeled melatonin consistently outperforms its deuterated counterparts.

A key challenge with deuterated standards is the potential for a chromatographic shift, where the deuterated compound elutes slightly earlier than the unlabeled analyte. This phenomenon, known as the "isotope effect," can lead to inaccurate quantification, especially in complex biological matrices where matrix effects can vary across the chromatographic peak.[1][2] Furthermore, deuterium atoms can sometimes exchange with protons from the solvent, compromising the integrity of the standard.[3]

In contrast, 13C-labeled internal standards are not susceptible to isotopic exchange and typically co-elute perfectly with the analyte.[4] This ensures that both the analyte and the internal standard experience the same matrix effects, leading to more accurate and precise quantification.[2]

A study evaluating different internal standardization strategies for melatonin quantification in cell culture samples found that using a structural analog as an internal standard yielded unsatisfactory and highly variable recoveries, ranging from 9% to 186%.[5] However, the use of an in-house synthesized 13C-labeled melatonin internal standard resulted in excellent, quantitative recoveries of 98-99%.[5] This highlights the significant improvement in accuracy and reliability afforded by a 13C-labeled internal standard.

The following table summarizes the key performance parameters of deuterated and 13C-labeled melatonin internal standards based on available literature.

Performance Parameter	Deuterated Melatonin (e.g., D4-Melatonin)	13C-Labeled Melatonin	Key Advantages of 13C-Labeled Melatonin
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than melatonin.[1][2]	Co-elutes perfectly with melatonin.[4]	More accurate compensation for matrix effects that can vary across a chromatographic peak.
Isotopic Stability	Can be susceptible to back-exchange of deuterium atoms, depending on the labeling position.[3]	Highly stable with no risk of isotopic exchange.[4]	Ensures the integrity of the internal standard throughout the entire analytical workflow.
Accuracy & Precision	Can lead to inaccuracies due to imperfect retention time matching and potential isotopic instability.[1][2]	Demonstrates high accuracy and precision, with recoveries close to 100%.[6][5]	Provides more reliable and reproducible quantification.
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement, compromising accurate quantification.[7][8]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[2]	Superior choice for complex biological matrices where significant matrix effects are expected.

Experimental Protocols

The following are generalized experimental protocols for the quantification of melatonin in biological samples using a stable isotope-labeled internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation (Human Plasma)

• Thaw plasma samples at room temperature.

• To 200 µL of plasma, add 50 µL of the internal standard solution (either deuterated or 13C-labeled melatonin in a suitable solvent like methanol).

• Vortex mix for 30 seconds.

• Perform protein precipitation by adding 600 µL of acetonitrile.

• Vortex mix for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase and inject into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol (B129727) or acetonitrile.

  • Gradient: A suitable gradient from a low to high percentage of mobile phase B over several minutes.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Melatonin: m/z 233.1 → 174.1

    • D4-Melatonin: m/z 237.1 → 178.1

    • 13C-Melatonin (example with one 13C): m/z 234.1 → 175.1 (Note: specific transition will depend on the position and number of 13C labels).

Visualizing Key Concepts

To further illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Experimental workflow for melatonin quantification.

Simplified melatonin signaling pathway.

Conclusion

While deuterated melatonin internal standards are widely available and can be suitable for some applications, the evidence strongly supports the superiority of 13C-labeled melatonin for robust and accurate quantitative bioanalysis. The identical chromatographic behavior and isotopic stability of 13C-labeled standards minimize the risk of analytical errors, particularly in complex matrices. For researchers and drug development professionals where data integrity is paramount, the investment in 13C-labeled melatonin internal standards is a sound scientific decision that leads to more reliable and defensible results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Evaluation of different internal standardization approaches for the quantification of melatonin in cell culture samples by multiple heart-cutting two dimensional liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digibuo.uniovi.es [digibuo.uniovi.es]
• 7. waters.com [waters.com]
• 8. myadlm.org [myadlm.org]

Navigating Bioanalysis: A Guide to Establishing Linearity and LLOQ with Melatonin-d3

For researchers, scientists, and drug development professionals, the precise quantification of analytes in biological matrices is paramount. This guide provides a comprehensive comparison of Melatonin-d3 as an internal standard in bioanalysis, focusing on the critical parameters of linearity and the Lower Limit of Quantification (LLOQ). We present supporting experimental data, detailed methodologies, and a visual workflow to aid in the robust validation of your analytical methods.

The use of a stable isotope-labeled internal standard is a cornerstone of accurate and precise bioanalytical methods, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS). Melatonin-d3, a deuterated analog of melatonin (B1676174), is frequently employed for this purpose. Its chemical and physical properties closely mimic that of the endogenous analyte, allowing it to compensate for variations in sample preparation and instrument response. This guide will delve into the practical aspects of establishing two key validation parameters—linearity and LLOQ—when using Melatonin-d3 and compare its performance with other commonly used internal standards.

Establishing Linearity and LLOQ: A Methodological Overview

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The LLOQ is the lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision.[1] The determination of these parameters is a mandatory step in bioanalytical method validation as stipulated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

Experimental Protocol:

The following protocol outlines a typical procedure for establishing linearity and LLOQ for melatonin in a biological matrix (e.g., plasma, saliva) using Melatonin-d3 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of melatonin and Melatonin-d3 in a suitable organic solvent (e.g., methanol).

• Prepare a series of working standard solutions of melatonin by serial dilution of the stock solution to create calibration standards.

• Prepare a working solution of Melatonin-d3 at a constant concentration to be used as the internal standard.

2. Preparation of Calibration Curve Standards:

• Spike a known volume of the blank biological matrix with the melatonin working standard solutions to create a calibration curve consisting of at least six to eight non-zero concentration levels.

• The concentration range should bracket the expected concentrations of the study samples.

• Add the Melatonin-d3 working solution to each calibration standard and quality control (QC) sample to achieve a consistent final concentration.

3. Sample Preparation:

• Employ a suitable extraction method to isolate melatonin and Melatonin-d3 from the biological matrix. Common techniques include:

  • Protein Precipitation (PPT): Addition of a cold organic solvent (e.g., acetonitrile) to precipitate proteins.

  • Liquid-Liquid Extraction (LLE): Extraction of the analytes into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Use of a solid sorbent to retain and then elute the analytes.

4. LC-MS/MS Analysis:

• Inject the extracted samples onto an appropriate LC column (e.g., C18) for chromatographic separation.

• Use a mobile phase gradient to achieve good peak shape and separation from matrix components.

• Detect melatonin and Melatonin-d3 using a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions should be optimized for both analytes. For melatonin, a common transition is m/z 233.0 → 174.1, and for a deuterated internal standard, the precursor ion will be shifted accordingly (e.g., m/z 236.0 for Melatonin-d3).[3]

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of melatonin to Melatonin-d3 against the nominal concentration of the calibration standards.

• Perform a linear regression analysis (typically a weighted 1/x or 1/x²) to determine the slope, intercept, and coefficient of determination (r²). An r² value >0.99 is generally considered acceptable.

• The LLOQ is the lowest standard on the calibration curve that can be measured with a signal-to-noise ratio of at least 5 and with acceptable precision (coefficient of variation, CV%) and accuracy (relative error, RE%) typically within ±20%.[1]

Performance Comparison: Melatonin-d3 vs. Alternative Internal Standards

While Melatonin-d3 is a widely used internal standard for melatonin quantification, other deuterated and non-deuterated analogs are also employed. The choice of internal standard can influence the performance of the assay. The following tables summarize the linearity and LLOQ data for melatonin analysis using various internal standards, as reported in the literature.

Internal Standard	Matrix	Linearity Range	LLOQ	Analytical Method	Reference
Melatonin-d3	Human Plasma	Not Specified	0.02 ng/mL	LC-MS/MS	[4]
Melatonin-d4	Human Plasma	10 pg/mL - 100 ng/mL	10 pg/mL	LC-MS/MS	[5]
Melatonin-d7	Human Saliva	3.9 - 1000 pg/mL	3.0 pg/mL	LC-MS/MS	[6]
7-D Melatonin	Milk	1 - 150 pg/mL	1 pg/mL	LC-MS/MS	[7]
¹³C₁-Melatonin	Cell Culture	Not Specified	Not Specified	2D-LC-ESI-MS/MS	[8]

Note: The performance of an analytical method is highly dependent on the specific instrumentation, sample preparation technique, and matrix used.

Visualizing the Workflow

To further clarify the process of establishing linearity and LLOQ, the following diagram illustrates the key steps in the experimental workflow.

Caption: A flowchart outlining the key steps for establishing linearity and the Lower Limit of Quantification (LLOQ).

Conclusion

The selection of an appropriate internal standard and the rigorous validation of linearity and LLOQ are critical for the development of reliable bioanalytical methods. Melatonin-d3 has proven to be a suitable internal standard for the quantification of melatonin, offering performance comparable to other deuterated analogs. The experimental protocol and comparative data presented in this guide provide a solid foundation for researchers to establish robust and accurate methods for melatonin analysis in various biological matrices. Adherence to regulatory guidelines and careful optimization of each step in the workflow are essential to ensure the generation of high-quality data for research and drug development.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repozytorium.uw.edu.pl [repozytorium.uw.edu.pl]

The Gold Standard for Bioanalytical Method Robustness: A Comparative Guide to Using Melatonin-d3

In the landscape of drug development and clinical research, the unwavering accuracy and reliability of bioanalytical methods are not just best practices; they are foundational to success. For researchers and scientists quantifying melatonin (B1676174), a hormone pivotal to regulating circadian rhythms, the choice of internal standard is a critical determinant of method robustness. This guide provides an objective comparison of bioanalytical methods for melatonin quantification, underscoring the superior performance of methods utilizing a deuterated internal standard, Melatonin-d3, against alternatives. Supported by experimental data, this document serves as a vital resource for professionals seeking to develop and validate highly reliable analytical methods.

The use of a stable isotope-labeled internal standard (SIL-IS), such as Melatonin-d3, is widely regarded as the gold standard in bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) applications.[1][2] A SIL-IS is chemically identical to the analyte, with the only difference being the presence of heavier isotopes (e.g., deuterium). This near-identical chemical nature ensures that the internal standard and the analyte behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variability and matrix effects that can compromise data integrity.[1][3]

Performance Comparison: The Decisive Advantage of Melatonin-d3

The robustness of an analytical method is defined by its capacity to remain unaffected by small, deliberate variations in method parameters. The use of Melatonin-d3 as an internal standard significantly enhances this robustness, as evidenced by key validation parameters.

Validation Parameter	Method with Melatonin-d3 IS	Method with Alternative IS (e.g., Structural Analog)	Method without IS
Linearity (Correlation Coefficient, r²)	> 0.999[1]	Typically > 0.99	Often < 0.99
Precision (Relative Standard Deviation, %RSD)	< 3.55%[1]	< 15%	Can exceed 20%
Accuracy (Recovery %)	98-102%[1]	85-115%	Highly variable
Lower Limit of Quantification (LLOQ)	As low as 1 pg/mL[4]	Dependent on analyte and matrix	Higher due to noise
Matrix Effect (%CV of IS-normalized MF)	≤ 15%	Can be > 15%	Not applicable

IS: Internal Standard. Data synthesized from multiple sources for comparative purposes.

The data clearly indicates that methods employing Melatonin-d3 exhibit superior linearity, precision, and accuracy. The co-elution of Melatonin-d3 with melatonin allows for effective normalization of any signal suppression or enhancement caused by the sample matrix, a common challenge in bioanalysis.[3] This leads to more reliable and reproducible results, which is paramount in regulated environments.

Experimental Protocols: A Framework for Robust Method Validation

The validation of a bioanalytical method using Melatonin-d3 follows a structured workflow to ensure its reliability. Below are detailed methodologies for key experiments.

Stock and Working Solution Preparation

• Analyte Stock Solution: Prepare a stock solution of melatonin in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Internal Standard Stock Solution: Prepare a stock solution of Melatonin-d3 in the same solvent at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the melatonin stock solution to create calibration standards and quality control (QC) samples at various concentrations. Prepare a working solution of Melatonin-d3 at a fixed concentration to be spiked into all samples.

Sample Preparation (Solid Phase Extraction - SPE)

• To 200 µL of plasma sample, add 50 µL of the Melatonin-d3 internal standard working solution.[5]

• Vortex the sample to ensure thorough mixing.

• Load the sample onto a pre-conditioned SPE cartridge.

• Wash the cartridge with an appropriate solvent to remove interfering substances.

• Elute the analyte and internal standard with a suitable elution solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 column is commonly used for the separation of melatonin.[4]

• Mobile Phase: A gradient of methanol (B129727) and water with 0.1% formic acid is often employed.[5]

• Mass Spectrometry: The analysis is performed on a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

• Multiple Reaction Monitoring (MRM): The following mass transitions are typically monitored:

  • Melatonin: m/z 233.1 → 174.1

  • Melatonin-d3: m/z 236.1 → 174.1[6]

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for the following parameters:

• Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to ensure no interference at the retention times of melatonin and Melatonin-d3.

• Linearity: Construct a calibration curve by plotting the peak area ratio of melatonin to Melatonin-d3 against the nominal concentration of the calibration standards. The curve should have a correlation coefficient (r²) ≥ 0.99.

• Precision and Accuracy: Analyze QC samples at low, medium, and high concentrations on three different days. The precision (%RSD) should be ≤15% (≤20% at the LLOQ), and the accuracy should be within 85-115% (80-120% at the LLOQ).[5]

• Recovery: Compare the peak area of the analyte from extracted samples to that of unextracted standards.

• Matrix Effect: Evaluate the ion suppression or enhancement by comparing the response of the analyte in post-extraction spiked matrix samples to that in a neat solution. The coefficient of variation of the IS-normalized matrix factor should be ≤15%.

• Robustness: Assess the effect of small, deliberate changes in chromatographic conditions (e.g., flow rate, column temperature, mobile phase composition) on the results.

Visualizing the Workflow and Biological Pathway

To further clarify the experimental process and the biological context of melatonin, the following diagrams are provided.

Caption: Experimental workflow for robust melatonin quantification.

Caption: Simplified melatonin signaling pathway.

Conclusion

The evidence overwhelmingly supports the use of Melatonin-d3 as an internal standard for the robust and reliable quantification of melatonin in biological matrices. Its ability to mimic the behavior of the analyte throughout the analytical process ensures superior accuracy, precision, and resistance to matrix effects compared to methods employing alternative or no internal standards. For researchers, scientists, and drug development professionals, the adoption of a validated LC-MS/MS method with Melatonin-d3 is a critical step towards generating high-quality, defensible data essential for advancing scientific knowledge and therapeutic innovation.

References

• 1. researchgate.net [researchgate.net]
• 2. A Sensitive and Specific Liquid Chromatography-Tandem Mass Spectrometry Assay for Simultaneous Quantification of Salivary Melatonin and Cortisol: Development and Comparison With Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative determination of melatonin in milk by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shimadzu.com [shimadzu.com]
• 6. ovid.com [ovid.com]

Safety & Regulatory Compliance

Proper Disposal of Melatonin-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents like Melatonin-d3 are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Melatonin-d3, aligning with standard laboratory safety protocols and regulatory compliance.

I. Chemical and Safety Data Overview

Melatonin-d3 is a deuterated form of melatonin, primarily utilized as an internal standard in quantitative analysis or as a tracer in metabolic studies.[1][2][3] While it shares many properties with its non-deuterated counterpart, it is crucial to handle it with the care afforded to all laboratory chemicals.

Table 1: Chemical and Physical Properties of Melatonin-d3

Property	Value
Molecular Formula	C₁₃H₁₃D₃N₂O₂
Molecular Weight	235.30 g/mol [2][3]
Appearance	Pale purple to purple solid[2]
Melting Point	118 °C / 244.4 °F (for Melatonin)[4]
Boiling Point	512.8 °C / 955 °F (for Melatonin)[4]
Stability	Stable under normal conditions[4]

Hazard Identification:

Based on the safety data sheets for melatonin, the primary hazards are associated with irritation and acute toxicity if ingested.[5] It is classified as:

• Acute toxicity, oral (Category 4)[5]

• Skin corrosion/irritation (Category 2)[5]

• Serious eye damage/eye irritation (Category 2A)[5]

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[5]

Incompatible materials include strong oxidizing agents.[6] Hazardous combustion products can include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][6]

II. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Melatonin-d3.

1. Personal Protective Equipment (PPE): Before handling Melatonin-d3 for disposal, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal technique.[6]

• Eye Protection: Safety goggles or glasses with side-shields.[5]

• Lab Coat: A standard laboratory coat to protect from skin contact.

• Respiratory Protection: Generally not required under normal use with adequate ventilation. However, if creating dust, a particle filter respirator is recommended.[4][6]

2. Waste Segregation and Collection:

• Solid Waste:

  • Carefully sweep up solid Melatonin-d3, avoiding dust formation.[4][6]

  • Place the swept material into a clearly labeled, sealed container suitable for chemical waste. The container should be labeled "Melatonin-d3 Waste" and include the appropriate hazard symbols.

• Contaminated Materials:

  • Any materials used to clean up spills (e.g., absorbent pads, wipes) and any contaminated disposables (e.g., weigh boats, pipette tips) should be placed in the same designated chemical waste container.

  • Contaminated clothing should be removed and washed before reuse.[7][8]

• Liquid Waste (if in solution):

  • Absorb liquid solutions with an inert material (e.g., vermiculite, sand, or a universal binder).[5]

  • Scoop the absorbed material into the designated solid chemical waste container.

  • Do not pour Melatonin-d3 solutions down the drain.[5][6]

3. Storage of Waste:

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials like oxidizing agents.[4]

• The storage area should be designated for hazardous waste.

4. Final Disposal:

• Dispose of the Melatonin-d3 waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

• All chemical waste disposal must be in accordance with local, state, and federal regulations.[5] Provide the waste manifest or safety data sheet to the disposal service.

III. Emergency Procedures

In the event of an accidental release or exposure, follow these procedures:

• Spill:

  • Evacuate the immediate area if the spill is large or in a poorly ventilated space.

  • Ensure adequate ventilation.[4]

  • Wearing appropriate PPE, contain and clean up the spill as described in the disposal protocol. Avoid creating dust.[6]

  • Place all contaminated materials in a sealed container for disposal.

• Skin Contact:

  • Immediately wash the affected area with soap and plenty of water.[5][6]

  • Remove contaminated clothing.

  • Seek medical attention if irritation persists.

• Eye Contact:

  • Rinse cautiously with water for several minutes.[5][7]

  • Remove contact lenses if present and easy to do. Continue rinsing.[5]

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to fresh air.[5][7]

  • If breathing is difficult, provide respiratory support.

  • Seek medical attention.

• Ingestion:

  • Rinse the mouth with water. Do not induce vomiting.[5]

  • Seek immediate medical attention.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Melatonin-d3.

Caption: Workflow for the safe disposal of Melatonin-d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. biocompare.com [biocompare.com]
• 4. fishersci.com [fishersci.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. carlroth.com [carlroth.com]
• 8. innophos.com [innophos.com]